1,2-Bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene

• CAS: 36422-63-6

Core Science & Biosynthesis

spectroscopic analysis of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene

Common Designation: Optical Brightener OB-1 CAS: 1533-45-5 Molecular Formula:

Molecular Weight: 414.46 g/mol

Part 1: Executive Technical Summary

In the landscape of fluorescent whitening agents (FWAs), 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene (henceforth referred to as OB-1 ) stands as a benchmark for thermal stability and quantum efficiency.[1] Unlike thiophene-based brighteners (e.g., OB), OB-1 utilizes a bis-benzoxazolyl-stilbene core.[1] This extended

-conjugated system confers exceptional resistance to thermal degradation ( C), making it the standard-bearer for engineering plastics like PET, nylon, and polycarbonate that require high-temperature processing.[1]

For the analytical scientist, OB-1 presents a specific challenge: solubility .[1] Its rigid, planar architecture leads to intense

- stacking in the solid state, rendering it sparingly soluble in common organic solvents at room temperature.[1] This guide details the spectroscopic protocols required to overcome these solubility barriers and accurately characterize the molecule.[1]

Part 2: Molecular Architecture & Solubility Logic[1]

Structural Analysis

The molecule consists of a central trans-stilbene unit flanked by two benzoxazole rings at the 4,4'-positions.

• Symmetry:

  point group (centrosymmetric).[1] This symmetry simplifies the NMR spectrum but complicates solubility due to high lattice energy.[1]

• Chromophore: The entire molecule acts as a single rigid rod chromophore.[1] The planar conformation is stabilized by the conjugation between the oxazole nitrogen and the stilbene backbone.[1]

The Solubility Protocol (Critical Step)

Attempting to analyze OB-1 in standard

or at room temperature will yield poor signal-to-noise ratios and potential aggregation artifacts.

Recommended Solvents for Analysis:

• TFA-d (Trifluoroacetic acid-d): Protonates the benzoxazole nitrogens, disrupting

  -stacking and vastly improving solubility. Note: This causes a bathochromic shift in absorbance.

• High-Temperature DMSO-d6 (

  C): Sufficient for NMR without chemical modification.

• Chlorobenzene/o-Dichlorobenzene: Ideal for UV-Vis and Fluorescence at elevated temperatures.

Part 3: Spectroscopic Profile

UV-Vis Absorption & Fluorescence Emission

OB-1 functions by absorbing UV radiation and re-emitting it as blue-violet light, masking yellowing in polymers.

Parameter	Value (Approx.)	Conditions	Notes
	374 nm	DMF / Ethanol	Characteristic stilbene transition.
(Extinction)		DMF	High molar absorptivity indicates efficient photon capture.[1]
	434 nm	DMF / Ethanol	Deep blue emission.[1]
Stokes Shift	~60 nm	-	Minimizes self-absorption losses.
Quantum Yield ( )	> 0.8	Solution	Highly efficient radiative decay.[1]

Application Insight: In the solid state (polymer matrix), the emission peak often shifts slightly to 440-450 nm due to crystal packing effects.[1] Unlike many organic fluorophores that suffer from Aggregation-Caused Quenching (ACQ), OB-1 maintains high fluorescence in dispersed solid phases, though extreme aggregation can lead to quenching.[1]

Nuclear Magnetic Resonance (NMR)

Due to the

symmetry, the two halves of the molecule are magnetically equivalent.[1] NMR (400 MHz, TFA-d / DMSO-d6 at C):

• Total Protons: 18

• Vinyl Protons (Stilbene bridge): A characteristic singlet (or tight doublet due to coupling) appearing around

  7.40 – 7.60 ppm .[1] In TFA, this may shift downfield.[1]

• Aromatic Protons:

  • Benzoxazole Ring: Two doublets and two triplets (or multiplet overlap) in the

    7.3 – 7.8 ppm range.[1]

  • Phenylene Linker: Two doublets (AA'BB' system) typically around

    7.9 – 8.3 ppm , indicative of the electron-withdrawing nature of the benzoxazole and stilbene conjugation.[1]

NMR: Expect fewer signals than the carbon count (28) due to symmetry. Key peaks include the oxazole carbon (~160-164 ppm) and the vinyl carbons (~120-130 ppm).[1]

Vibrational Spectroscopy (FT-IR)

IR is the rapid ID method for OB-1 in QC environments.

• 1615 - 1625 cm

  : stretch of the benzoxazole ring.

• 1570 - 1580 cm

  : Aromatic skeletal vibrations.

• 960 - 970 cm

  : out-of-plane bending of the trans-vinylene group. This is a diagnostic peak for the trans-stilbene moiety.

• 745 cm

  : Ortho-disubstituted benzene ring deformation (benzoxazole part).

Part 4: Experimental Workflow & Logic

The following diagram outlines the logical flow for characterizing an unknown sample suspected to be OB-1, prioritizing non-destructive methods before solubility-demanding techniques.

Figure 1: Step-by-step analytical workflow for verifying 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene.

Part 5: References

• PubChem. (2025).[1][2] 2,2'-(Vinylenedi-4-phenylene)bis(benzoxazole) (Compound).[1][2] National Library of Medicine. [Link][1]

• WSD Chemical. (2025).[1] Technical Data Sheet: Optical Brightener OB-1. [Link]

• OBA Chemical. (2025).[1][3][4][5] Optical Brightener OB-1: Properties, Specifications, and Industrial Applications. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. 2,2'-(Vinylenedi-4-phenylene)bis(benzoxazole) | C28H18N2O2 | CID 5702717 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Optical Brightener OB-1: Properties, Specifications, and Industrial Applications - Shandong Grand Chemical Co., Ltd. [obachemical.com]
• 4. What is Optical Brightener OB-1? [wsdchemical.com]
• 5. Optical brightener OB-1 - Shandong Grand Chemical Co., Ltd. [obachemical.com]

Technical Guide: Quantum Yield Determination of Benzoxazole Stilbene Derivatives

Executive Summary

This technical guide details the rigorous determination of fluorescence quantum yield (

) for benzoxazole stilbene derivatives. These compounds, widely used as optical brighteners and biological probes, present unique photophysical challenges—primarily rapid trans-cis photoisomerization and large Stokes shifts driven by Intramolecular Charge Transfer (ICT).[1]

Accurate quantification requires a deviation from generic protocols. This guide prioritizes the Relative Optical Method using chemically similar standards, reinforced by strict controls for the Inner Filter Effect (IFE) and photo-instability.[1]

Part 1: The Photophysical Landscape

Benzoxazole stilbenes typically exist in the trans configuration, which is highly fluorescent. Upon excitation, they compete between radiative decay (fluorescence) and non-radiative twisting around the ethylenic double bond to form the non-fluorescent (or weakly fluorescent) cis isomer.[1]

The Isomerization Challenge

The quantum yield is not a static number; it is a rate competition.

Where:

• : Radiative rate constant.
• : Internal conversion/intersystem crossing rate.
• : Rate of photoisomerization (trans cis).[1]

Critical Insight: Experimental timelines must be minimized. Prolonged exposure to the excitation source shifts the population toward the cis isomer, artificially lowering the observed

.

Jablonski Diagram: Competitive Decay Pathways

The following diagram visualizes the competition between fluorescence and the twisting mechanism that quenches emission.

Caption: Competitive decay pathways in stilbene derivatives. Fluorescence competes directly with the twisting motion leading to the 'Phantom' intermediate.

Part 2: Experimental Design & Pre-Analytical Considerations

Reference Standard Selection

For benzoxazole stilbenes (emission

nm), the standard must match the refractive index and spectral window.[1]

Standard	Solvent		Validity Range	Notes
Quinine Sulfate	0.1 M	0.546	400–550 nm	Primary Choice. Robust, well-characterized.[1]
Anthracene	Ethanol	0.27	380–480 nm	Good for non-polar derivatives. Requires removal.
Coumarin 152	Ethanol	0.19	450–550 nm	Use if emission is red-shifted (>480 nm).[1]
9,10-Diphenylanthracene	Cyclohexane	0.90	400–500 nm	High QY reference for non-polar solvents.[1]

Solvent & Solubility

Benzoxazole derivatives often suffer from poor solubility in non-polar solvents, leading to micro-aggregation which quenches fluorescence (Aggregation-Caused Quenching, ACQ).[1]

• Recommendation: Use spectroscopic grade Dichloromethane (DCM) or Ethanol .[1]

• Check: Verify linearity of Absorbance vs. Concentration. If the plot curves downward at high concentrations, aggregation is present.

Part 3: Protocol A — Relative Quantum Yield Determination

This is the standard method for solution-phase samples. It relies on the comparative slope method to eliminate concentration errors.

The Comparative Slope Method

Do not use a single-point measurement. You must generate a gradient of Integrated Fluorescence Intensity (

) vs. Absorbance ( ).[1]

• : Slope of the line (Integrated Fluorescence / Absorbance).
• : Refractive index of the solvent.
• : Unknown Sample.

• ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  : Standard.[2][3]

Workflow Diagram

Caption: Step-by-step workflow for the relative slope method. Crucially, absorbance must remain below 0.1 to validate the linear assumption.

Step-by-Step Procedure

• Instrument Setup:

  • Set excitation slit width (e.g., 2-5 nm) and emission slit width (e.g., 2-5 nm). Keep these constant for both standard and sample.

  • Select excitation wavelength (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    ).[1][3][4][5] This should be at the intersection of the absorption spectra of the standard and the sample, or a wavelength where both absorb significantly.

• Preparation:

  • Prepare 5 dilutions of the Standard and 5 dilutions of the Benzoxazole Sample.

  • Strict Rule: The Absorbance at

    for the most concentrated sample must be < 0.1 (ideally < 0.05).[1]

• Measurement:

  • Measure Absorbance (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    ) at .[1][4]

  • Immediately measure Fluorescence Emission (

    ).[1] Integrate the area under the emission peak.

• Calculation:

  • Plot Integrated Fluorescence (y-axis) vs. Absorbance (x-axis).[1]

  • Force the intercept to zero (physically, 0 absorbance = 0 fluorescence).[1]

  • Extract the slopes (

    and ).[1]

  • Apply the equation in 3.1.

Part 4: Data Analysis & Troubleshooting

Inner Filter Effect (IFE) Correction

If low concentrations are impossible (due to low sensitivity), you must correct for the absorption of excitation light and the re-absorption of emitted light.[1]

Formula:

[1][6]

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  : Absorbance at excitation wavelength.[1][4]

• ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  : Absorbance at emission wavelength.[1][4]

Note: This correction is an approximation. The dilution method (Protocol A) is always superior.

Handling Photoisomerization

If the fluorescence signal decays during measurement:

• Fast Scanning: Increase the scan speed of the fluorometer.

• Flow Cell: Use a flow cell to constantly replenish the sample volume, ensuring the laser/lamp always hits fresh trans-isomer.

• Red-Edge Excitation: Exciting at the very red edge of the absorption band can sometimes select for specific conformers, though this is advanced.

Oxygen Quenching

Stilbene derivatives can undergo intersystem crossing to the triplet state. Dissolved oxygen quenches this state.

• Protocol: Purge solutions with Argon or Nitrogen for 10 minutes before measurement.

• Impact: Compare

  vs . If different, report the degassed value as the intrinsic quantum yield.

References

• Brouwer, A. M. (2011).[1] Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228.[1][7] Link[1][7]

• Würth, C., et al. (2013).[1][8] Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 8, 1535–1550.[1] Link

• Lakowicz, J. R. (2006).[1][7] Principles of Fluorescence Spectroscopy (3rd ed.). Springer. (Chapter 2: Instrumentation for Fluorescence Spectroscopy).

• Kim, S., et al. (2018).[1] Synthesis of Some Fluorescent Dyes Based on Stilbene Derivatives... Molecules, 23(2), 489.[1] Link

• Walbert, S., et al. (2001).[1] Photophysics of trans-4,4'-diphenylstilbene. Journal of Fluorescence, 11, 29-36.[1] (Discussion on stilbene photoisomerization kinetics).

Sources

• 1. s3.sa-east-1.amazonaws.com [s3.sa-east-1.amazonaws.com]
• 2. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 3. publications.iupac.org [publications.iupac.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of Some Fluorescent Dyes Based on Stilbene Derivatives with Various Substituents and Their Effects on the Absorption Maxima | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. biori.periodikos.com.br [biori.periodikos.com.br]
• 8. Frontiers | Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene in Organic Light-Emitting Diodes (OLEDs)

Prepared by: Gemini, Senior Application Scientist

Introduction

1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene, also known commercially as 4,4'-bis(2-benzoxazolyl)stilbene (BBS), is a highly fluorescent organic compound that has garnered significant interest for its potential applications in optoelectronic devices. Belonging to the stilbene class of molecules, its rigid, conjugated structure featuring terminal benzoxazole groups imparts high thermal stability and a strong blue fluorescence. While extensively utilized as an optical brightener in polymers and textiles, its intrinsic photophysical properties—namely its high photoluminescence quantum yield (PLQY)—make it a compelling candidate for use as an emissive material in Organic Light-Emitting Diodes (OLEDs).

This document provides a comprehensive technical guide for researchers and materials scientists interested in evaluating BBS for OLED applications. It covers the material's fundamental properties, detailed protocols for its synthesis and purification, and a proposed methodology for its integration and testing within a standard OLED device architecture.

PART 1: Material Properties and Characterization

A thorough understanding of the material's properties is foundational to its successful application. BBS exhibits robust thermal and photophysical characteristics, though its electrochemical parameters must be carefully considered for optimal device engineering.

Molecular Structure

The chemical structure of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene is characterized by a central ethylene bridge linking two phenyl rings, which are in turn substituted with benzoxazole moieties at the para position. This extended π-conjugated system is responsible for its optical properties.

Caption: Molecular Structure of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene.

Physicochemical and Photophysical Properties

The key properties of BBS are summarized below. The high fluorescence quantum yield is particularly noteworthy for emissive applications. However, researchers should be aware that at higher concentrations or in the solid state, BBS can form excited-state dimers (excimers), leading to a red-shifted, broader emission peak around 540 nm (green).[1] This effect can impact the color purity of a blue OLED and must be managed, for instance, by using BBS as a dopant in a suitable host material.

Property	Value	Source
Chemical Formula	C₂₈H₁₈N₂O₂
Molecular Weight	414.46 g/mol
Appearance	Yellowish-green powder	[2]
Melting Point	353-359 °C	[2]
Absorption Max (λ_abs)	~370 nm (in solution)	[3]
Emission Max (λ_em)	~425 nm (in solution)	[1][4]
Fluorescence Quantum Yield (Φ_fl)	≥ 0.88 (in solution)	[5]
Fluorescence Lifetime	~0.85 ns (monomer, 10⁻⁵ M solution)	[1][4]
Solubility	Poor in common organic solvents	[6]

Electrochemical Properties and Energy Level Estimation

Protocol for Determining HOMO/LUMO via Cyclic Voltammetry:

• Sample Preparation: Prepare a dilute solution (~1 mM) of BBS in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆). Ensure the material is fully dissolved.

• Instrumentation: Use a standard three-electrode electrochemical cell, with a glassy carbon working electrode, a platinum wire counter electrode, and a Ag/AgCl reference electrode.

• Ferrocene Calibration: Record the cyclic voltammogram of a ferrocene/ferrocenium (Fc/Fc⁺) redox couple under the same conditions. The Fc/Fc⁺ couple serves as an internal standard, typically assumed to have an absolute energy level of -4.8 eV relative to the vacuum level.

• Measurement: Record the cyclic voltammogram of the BBS solution, sweeping to positive potentials to find the onset of oxidation (E_ox).

• HOMO Calculation: The HOMO level can be calculated using the following empirical formula[7]:

  • E_HOMO (eV) = - [E_ox(onset) vs Fc/Fc⁺ + 4.8]

  • Where E_ox(onset) vs Fc/Fc⁺ is the onset oxidation potential of BBS relative to the E₁/₂ of the ferrocene couple.

• LUMO Calculation: The LUMO level can be estimated from the HOMO level and the optical bandgap (E_g). The optical bandgap is determined from the onset of the UV-Vis absorption spectrum (λ_edge) using the Planck-Einstein relation:

  • E_g (eV) = 1240 / λ_edge (nm)

  • E_LUMO (eV) = E_HOMO + E_g

Based on its absorption edge around 400-410 nm, the optical bandgap of BBS is estimated to be approximately 3.0-3.1 eV. This relatively wide bandgap is consistent with its blue emission.

PART 2: Synthesis and Purification Protocol

The performance of an organic electronic device is critically dependent on the purity of the materials used. Trace impurities can act as charge traps or quenching sites, severely degrading efficiency and lifetime.

Synthetic Pathway

BBS is commonly synthesized via a Wittig-type or Horner-Wadsworth-Emmons reaction. A general and effective method involves the reaction of a phosphonate-substituted benzoxazole with a formyl-substituted benzoxazole, or a self-condensation reaction. A process described in the literature involves the reaction of 2-(4-(diethoxyphosphorylmethyl)phenyl)benzo[d]oxazole with a strong base to form the stilbene product. A more direct method involves the self-condensation of a toluene-substituted benzoxazole derivative under basic conditions. A plausible two-step process is outlined below.[8]

Caption: General synthetic scheme for 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene (BBS).

Detailed Synthesis Protocol (Example)

This protocol is adapted from a general procedure for stilbene synthesis.[8]

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, add 2-(4-(diethoxyphosphorylmethyl)phenyl)benzo[d]oxazole (1 equivalent) and 2-(4-formylphenyl)benzo[d]oxazole (1 equivalent).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to the flask to dissolve the reactants completely.

• Inert Atmosphere: Purge the system with dry nitrogen for 15-20 minutes to create an inert atmosphere. Causality: This prevents side reactions with oxygen and moisture, which can affect the strong base used in the next step.

• Base Addition: Cool the solution to 0-5 °C using an ice bath. Slowly add a strong base, such as sodium hydride (NaH, 1.2 equivalents) or potassium tert-butoxide (t-BuOK, 1.2 equivalents), portion-wise over 30 minutes. Causality: The strong base deprotonates the phosphonate ester, generating a reactive carbanion (ylide) necessary for the olefination reaction. Slow, cooled addition controls the exothermic reaction.

• Reaction: Allow the reaction mixture to stir at room temperature for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding methanol, followed by distilled water. A yellow precipitate should form.

• Work-up: Filter the crude product using a Büchner funnel. Wash the solid precipitate sequentially with water, methanol, and hexane to remove inorganic salts and unreacted starting materials.

• Drying: Dry the collected solid in a vacuum oven at 80 °C overnight.

Purification Protocol

For OLED applications, the synthesized material must be purified to >99.9% purity.

• Recrystallization: Dissolve the crude product in a high-boiling point solvent like N-methyl-2-pyrrolidone (NMP) or trichlorobenzene at an elevated temperature. Allow the solution to cool slowly to room temperature, then place it in a refrigerator to maximize crystal formation. Filter the purified crystals.

• Temperature Gradient Sublimation: This is the gold standard for purifying organic materials for electronics. Place the recrystallized material in a sublimation apparatus and heat it under a high vacuum (<10⁻⁵ Torr). The material will sublime and deposit as highly pure crystals on a cooler part of the apparatus, leaving non-volatile impurities behind. Causality: This technique effectively removes residual solvents, inorganic salts, and organic byproducts with different volatilities, which is crucial for achieving high device performance and long operational lifetime.

PART 3: Proposed Application in OLEDs

While there is a lack of published reports on complete OLED devices using BBS as the primary emitter, its properties strongly suggest its utility as a blue fluorescent material. The following section outlines a proposed device architecture and a general fabrication protocol for testing its electroluminescent performance.

Proposed Device Architecture

A standard multi-layer device structure is proposed to ensure efficient charge injection and transport, confining recombination to the emissive layer. BBS would serve as the blue emitter, either as a neat (100%) film or, more advisedly, as a guest dopant in a wide-bandgap host material to mitigate concentration quenching and excimer formation.

Caption: Proposed multi-layer OLED architecture using BBS as the emissive material.

Energy Level Diagram

Proper energy level alignment is crucial for efficient device operation. The HOMO of the HTL should be close to the anode's work function, and the LUMO of the ETL should be close to the cathode's work function. The HOMO and LUMO levels of the emitter (BBS) should be situated between those of the transport layers to confine charge carriers.

Caption: Proposed energy level diagram for a BBS-based OLED. Values for standard materials are from literature; BBS values are estimates and require experimental verification.

Device Fabrication Protocol (Thermal Evaporation)

This protocol describes the fabrication of the proposed device on a pre-patterned Indium Tin Oxide (ITO) substrate.

• Substrate Cleaning (Critical Step):

  • Sequentially sonicate the ITO-coated glass substrates in basins of detergent, deionized water, acetone, and isopropanol (15 minutes each).

  • Dry the substrates with a stream of high-purity nitrogen gas.

  • Immediately transfer to a UV-Ozone cleaner for 15 minutes. Causality: This multi-step cleaning process removes organic and inorganic contaminants. The UV-Ozone treatment removes final organic residues and increases the ITO work function, promoting efficient hole injection.

• Vacuum Chamber Loading: Transfer the cleaned substrates into a high-vacuum thermal evaporation chamber (<10⁻⁶ Torr). Also load high-purity (>99.9%) source materials (e.g., NPB, BBS, Alq3, LiF, Al) into separate crucibles.

• Layer Deposition:

  • Hole Transport Layer (HTL): Evaporate NPB at a rate of ~1-2 Å/s to a thickness of 40 nm.

  • Emissive Layer (EML): Evaporate BBS at a rate of ~1 Å/s to a thickness of 30 nm. (If co-doping, evaporate the host at ~1 Å/s and BBS at a much lower rate to achieve the desired percentage, e.g., 5-10%).

  • Electron Transport Layer (ETL): Evaporate Alq3 at a rate of ~1-2 Å/s to a thickness of 30 nm.

  • Rationale for Deposition Rates: Slow, controlled deposition ensures the formation of smooth, uniform, and amorphous thin films, which is essential for preventing electrical shorts and ensuring uniform current density.

• Cathode Deposition:

  • Electron Injection Layer (EIL): Deposit a thin layer of Lithium Fluoride (LiF) at a rate of 0.1-0.2 Å/s to a thickness of 1 nm. Causality: LiF creates a strong interfacial dipole that lowers the electron injection barrier from the metal cathode to the organic ETL.

  • Metal Cathode: Deposit Aluminum (Al) at a rate of ~5-10 Å/s to a thickness of 100 nm.

• Encapsulation: Immediately transfer the completed device from the vacuum chamber into a nitrogen-filled glovebox without exposure to air or moisture. Encapsulate the device using a UV-curable epoxy and a cover glass. Causality: Organic materials and the reactive cathode are highly susceptible to degradation from oxygen and water. Encapsulation is essential for achieving a stable, long-lasting device.

Performance Characterization

Once fabricated, the device's performance should be characterized in a dark, nitrogen-purged environment. The following table should be populated with experimental data.

Parameter	Symbol	Units	Measured Value
Turn-on Voltage (at 1 cd/m²)	V_on	V
Maximum Luminance	L_max	cd/m²
Maximum Current Efficiency	η_c	cd/A
Maximum Power Efficiency	η_p	lm/W
Maximum External Quantum Efficiency	EQE_max	%
CIE 1931 Color Coordinates (at 1000 cd/m²)	(x, y)	-
Peak Electroluminescence Wavelength	λ_EL	nm

References

• Synthesis of Some Fluorescent Dyes Based on Stilbene Derivatives with Various Substituents and Their Effects on the Absorption Maxima. Molecules. Available at: [Link]

• Al-Ahmadi, A. A., et al. (2013). Photophysical and Electrochemical Investigations of the Fluorescent Probe, 4,4'-bis(2-benzoxazolyl)stilbene. The Journal of Physical Chemistry A. Available at: [Link]

• Luminescence Properties of Some (Z-E)-4,4'-bis(2-benzoxazolyl)stilbene Derivatives: Theoretical Study. Physical Chemistry Research. Available at: [Link]

• Photophysical and Electrochemical Investigations of the Fluorescent Probe, 4,4'-Bis(2-benzoxazolyl)stilbene. ResearchGate. Available at: [Link]

• Luminescence Properties of Some (ZE)-4,4'-bis(2-benzoxazolyl)stilbene Derivatives. Physical Chemistry Research. Available at: [Link]

• Carlotti, M., et al. (2018). A 4,4′-bis(2-benzoxazolyl)stilbene luminescent probe: assessment of aggregate formation through photophysics experiments and quantum-chemical calculations. Physical Chemistry Chemical Physics. Available at: [Link]

• Process for the preparation of 4,4'-bis(2-benzoxazolyl)stilbenes. Google Patents.

• HOMO-LUMO Surface Structures energy gap (ΔE = 3.948 eV) of the stilbene... ResearchGate. Available at: [Link]

• A 4,4'-bis(2-benzoxazolyl)stilbene luminescent probe: assessment of aggregates formation through photophysics experiments and quantum-chemical calculations. CNR-IRIS. Available at: [Link]

• Controlled tuning of HOMO and LUMO levels in supramolecular nano-Saturn complexes. RSC Advances. Available at: [Link]

• (Colour online) The HOMO, LUMO, and the first excited states of the... ResearchGate. Available at: [Link]

• Lifetime Comparisons of Organic Light-Emitting Diodes Fabricated by Solution and Evaporation Processes. PMC. Available at: [Link]

• (E)-4,4′-Bis(1,3-benzoxazol-2-yl)stilbene at 150 and 375 K. ResearchGate. Available at: [Link]

• Synthetic approaches toward stilbenes and their related structures. PMC. Available at: [Link]

• Novel layer-by-layer thermal-evaporation method enables high-performance PeLEDs. Perovskite-Info. Available at: [Link]

• Supporting Information - Enabling Superior Stretchable Resistive Switching Memory via Polymer Functionalized Graphene Oxide Nanosheets. The Royal Society of Chemistry. Available at: [Link]

• China fluorescent brightener 393 Manufacturers Factory Suppliers. Hubei Hongxin Chemical Co., Ltd. Available at: [Link]

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application of fluorescent brightener OB-1 as a cell membrane probe

Application Note: Fluorescent Brightener OB-1 as a Lipophilic Cell Membrane & Microplastic Probe [1]

Abstract

Fluorescent Brightener OB-1 (CAS 1533-45-5), chemically known as 2,2'-(1,2-Ethenediyldi-4,1-phenylene)bisbenzoxazole , is a high-performance optical brightener traditionally utilized in the thermoplastics industry.[2][3][4][5][6][7][8] However, its intense blue fluorescence, high quantum yield, and extreme lipophilicity have led to its repurposing in biological research. This guide details the application of OB-1 as a cost-effective, high-contrast probe for lipid membrane visualization and intracellular microplastic tracking . Unlike cationic membrane probes (e.g., DiI, DiO), OB-1 functions via hydrophobic partitioning into the phospholipid bilayer and lipid droplets, providing a robust signal in the DAPI/Blue channel (Ex/Em: ~370/435 nm).

Chemical & Photophysical Properties

OB-1 is a bis-benzoxazole derivative linked by a stilbene group.[6][9] Its rigid, conjugated structure confers exceptional photostability and fluorescence intensity, which is significantly enhanced in non-polar (lipid) environments due to the suppression of non-radiative decay pathways (solvatochromism).

Property	Specification
Chemical Name	2,2'-(1,2-Ethenediyldi-4,1-phenylene)bisbenzoxazole
CAS Number	1533-45-5
Molecular Formula	C₂₈H₁₈N₂O₂
Molecular Weight	414.45 g/mol
Excitation Max	374 nm (in ethanol/lipid)
Emission Max	434 nm (Blue)
Solubility	Soluble in DMSO, Chloroform; Insoluble in Water
LogP (Lipophilicity)	High (partitions strongly into membranes)

Mechanism of Action

OB-1 operates on two distinct biological signaling mechanisms depending on the application:

• Membrane Partitioning (Dissolved Probe): When introduced as a solubilized molecule, OB-1 acts as a neutral, hydrophobic stain. It intercalates into the acyl chain region of the phospholipid bilayer. The fluorescence is quenched in aqueous media but "turns on" upon entering the hydrophobic membrane environment.

• Particulate Tracking (Solid Phase): When used to dope microplastics (e.g., polystyrene beads), OB-1 remains embedded in the polymer matrix, acting as a permanent fluorescent tag to track endocytosis and intracellular trafficking of microplastics.

Figure 1: Mechanism of OB-1 fluorescence activation via lipid membrane partitioning.

Experimental Protocols

Protocol A: General Cell Membrane & Lipid Droplet Staining

Use this protocol to visualize cell boundaries and intracellular lipid reservoirs in fixed or live cells.

Materials:

• OB-1 Powder (High Purity >98%)[3][4]

• DMSO (Anhydrous)

• PBS (Phosphate Buffered Saline, pH 7.4)

• Paraformaldehyde (4%) for fixation (optional)

Step-by-Step Procedure:

• Stock Solution Preparation (Critical):

  • Dissolve 4.1 mg of OB-1 in 10 mL of DMSO to create a 1 mM Stock Solution .

  • Note: OB-1 is difficult to dissolve. Sonicate at 40°C for 10-15 minutes until the solution is clear yellow. Store at room temperature in the dark (stable for 1 month).

• Working Solution:

  • Dilute the stock solution 1:1000 in pre-warmed PBS or serum-free media to achieve a 1 µM Working Solution .

  • Caution: Do not exceed 10 µM as micro-precipitates may form, appearing as bright artifacts.

• Cell Staining:

  • Live Cells: Aspirate culture media. Add working solution. Incubate for 10-15 minutes at 37°C.

  • Fixed Cells: Fix cells with 4% PFA for 10 min. Wash 3x with PBS. Add working solution. Incubate for 10 minutes at Room Temp.

• Washing:

  • Aspirate the staining solution.

  • Wash gently 3x with PBS to remove background fluorescence.

• Imaging:

  • Mount in an aqueous mounting medium (if fixed).

  • Image immediately using a DAPI filter set (Ex: 350-380 nm, Em: 420-470 nm).

  • Expectation: Membranes will appear sharp blue; lipid droplets will appear as bright blue puncta.

Protocol B: Intracellular Microplastic Tracking

Use this protocol to study the uptake of plastics labeled with OB-1.

• Preparation of Labeled Particles:

  • Dissolve OB-1 in Chloroform (0.5 mg/mL).

  • Mix with plastic resin or dissolve target polymer (e.g., PS, PET) in the solvent.

  • Precipitate/dry to form micro-particles or spin-coat.

  • Resuspend particles in culture media (sonicate to disperse).

• Incubation:

  • Treat cells with OB-1 labeled particles (10-50 µg/mL) for 4–24 hours.

• Visualization:

  • Wash cells 3x with PBS to remove non-internalized particles.

  • Counterstain cell membrane with a red probe (e.g., DiI) to define cell boundaries.

  • Image: Internalized plastics will appear as distinct blue fluorescent granules inside the cytoplasm.

Validation & Troubleshooting

Issue	Probable Cause	Solution
Precipitation / Bright Crystals	Concentration too high (>10 µM) or poor stock solubility.	Reduce concentration to 1 µM. Sonicate stock solution before dilution. Filter working solution (0.2 µm) if necessary.
Weak Signal	Photobleaching or insufficient lipid partitioning.	Increase incubation time to 20 min. Ensure excitation is in UV range (365-375 nm).
High Background	Dye adhering to plastic culture dish.	Wash cells 3x vigorously. Use glass-bottom dishes for imaging (OB-1 binds to plasticware).
Spectral Overlap	Co-staining with DAPI.[10]	OB-1 emission overlaps with DAPI. Use a nuclear stain in the Red/Far-Red channel (e.g., DRAQ5 or Propidium Iodide) instead of DAPI.

Workflow Diagram

Figure 2: Step-by-step workflow for OB-1 cell membrane staining.

References

• Chemical Identity & Properties: BenchChem. (2024). Technical Profile: Fluorescent Brightener OB-1 (CAS 1533-45-5).[4][6][11] Retrieved from

• Microplastic Labeling: Villacorta, A., et al. (2024). Fluorescent labeling of micro/nanoplastics for biological applications with a focus on "true-to-life" tracking. Journal of Hazardous Materials. Retrieved from

• Industrial Application & Spectra: MPI Chemie. (2023). Technical Data Sheet: Optical Brightener OB-1. Retrieved from

• Toxicity & Biological Interaction: NIH/PubMed. (2024). Toxicity of Optical Brighteners: Potential Pharmacological Targets and Effects on Caenorhabditis elegans. Retrieved from

Sources

• 1. 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene | 12224-40-7 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chembk.com [chembk.com]
• 4. Optical Brightener OB-1: Properties, Specifications, and Industrial Applications - Shandong Grand Chemical Co., Ltd. [obachemical.com]
• 5. researchgate.net [researchgate.net]
• 6. 4,4'-Bis(2-benzoxazolyl)stilbene|CAS 1533-45-5 [benchchem.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. What's the optical brigthener OB-1? - tonexchem [tonexchem.com]
• 9. 2017erp.com [2017erp.com]
• 10. mdpi.com [mdpi.com]
• 11. stobec.com [stobec.com]

Application Notes and Protocols for 1,2-bis(4-(benzo[d)oxazol-2-yl)phenyl)ethene as a Fluorescent DNA Probe

Introduction: A Novel Benzoxazole-Based Fluorophore for Nucleic Acid Interrogation

The field of molecular biology and drug development is continually in pursuit of more sensitive, specific, and robust tools for the detection and characterization of nucleic acids. In this context, fluorescent probes that exhibit changes in their photophysical properties upon interaction with DNA are of paramount importance. 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene is a promising organic fluorophore belonging to the benzoxazole family of heterocyclic compounds.[1] Benzoxazole derivatives have garnered significant attention for their attractive photoluminescent properties and their capacity to serve as fluorescent DNA probes.[2] These molecules often display significant enhancements in fluorescence intensity upon binding to DNA, a characteristic that is highly desirable for minimizing background signal and enhancing detection sensitivity.[2] The rigid, planar structure of compounds like 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene is a key feature that facilitates their interaction with the helical structure of DNA.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene as a fluorescent DNA probe, covering its mechanism of action, and detailed protocols for its application in DNA quantification and cellular imaging.

Physicochemical Properties

Property	Value	Source
Chemical Formula	C₂₈H₁₈N₂O₂	[4]
Molecular Weight	414.46 g/mol	[4]
Appearance	Yellow crystalline solid	[5]
Purity	Typically >97%	[4]
Storage	Store at room temperature, sealed in a dry environment	[4]

Proposed Mechanism of DNA Interaction and Fluorescence Enhancement

The fluorescence of many benzoxazole derivatives is significantly quenched in aqueous solutions due to non-radiative decay processes. Upon binding to DNA, the molecule becomes more rigid and is protected from the quenching effects of water, leading to a substantial increase in fluorescence quantum yield. The prevailing mode of interaction for many planar benzoxazole compounds with double-stranded DNA (dsDNA) is intercalation, where the molecule inserts itself between the base pairs of the DNA helix.[2][6] This intercalation is stabilized by π-π stacking interactions between the aromatic rings of the probe and the DNA bases. The rigid planar structure of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene is thought to be a critical factor in its ability to effectively intercalate into the DNA double helix.[3][4]

Caption: Proposed mechanism of fluorescence enhancement upon DNA intercalation.

Photophysical Properties of Related Benzoxazole Dyes

Parameter	Typical Range for Benzoxazole Dyes	Notes
Absorption Maximum (λabs)	350 - 400 nm	Can be solvent and environment dependent.
Emission Maximum (λem)	450 - 550 nm	Emission is typically in the blue-green region of the spectrum.
Stokes Shift	100 - 150 nm	A large Stokes shift is advantageous for minimizing self-quenching and improving signal-to-noise.[7]
Quantum Yield (Φf) in buffer	Low (<0.1)	Fluorescence is typically quenched in aqueous environments.
Quantum Yield (Φf) bound to DNA	High (>0.5)	A significant increase in quantum yield upon DNA binding is a key feature.

Protocols

Protocol 1: In Vitro DNA Quantification

This protocol provides a method for the sensitive quantification of dsDNA in solution using 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene.

1. Materials and Reagents:

• 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene

• Dimethyl sulfoxide (DMSO)

• TE Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.4)

• Calf Thymus DNA (ct-DNA) or other purified dsDNA standard

• 96-well black microplates, flat-bottom, non-treated

• Fluorescence microplate reader

2. Preparation of Reagents:

• Probe Stock Solution (1 mM): Dissolve 4.14 mg of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene in 10 mL of DMSO. Store at -20°C, protected from light.

• Working Probe Solution (10 µM): Dilute the 1 mM stock solution 1:100 in TE buffer. Prepare this solution fresh before each use.

• DNA Standard Solutions: Prepare a series of dsDNA standards in TE buffer, ranging from 0 ng/µL to 100 ng/µL.

3. Assay Procedure:

• To each well of the 96-well plate, add 100 µL of the DNA standard or unknown sample.

• Add 100 µL of the 10 µM working probe solution to each well.

• Mix gently by pipetting up and down or by shaking the plate on a plate shaker for 2 minutes.

• Incubate the plate at room temperature for 10 minutes, protected from light.

• Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths optimized around the expected maxima (e.g., Ex: ~375 nm, Em: ~470 nm).

• Generate a standard curve by plotting the fluorescence intensity versus the DNA concentration of the standards.

• Determine the concentration of the unknown DNA samples by interpolating their fluorescence values on the standard curve.

Caption: Workflow for in vitro DNA quantification.

Protocol 2: Fluorescence Microscopy of DNA in Cultured Cells

This protocol describes a general procedure for staining nuclear DNA in fixed and permeabilized mammalian cells.

1. Materials and Reagents:

• 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene

• DMSO

• Phosphate-buffered saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Cultured mammalian cells on glass coverslips

• Fluorescence microscope with appropriate filter sets (e.g., DAPI or blue excitation filter)

2. Staining Procedure:

• Cell Culture and Fixation: Grow cells to the desired confluency on glass coverslips. Wash the cells twice with PBS. Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the fixed cells three times with PBS. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Staining: Wash the permeabilized cells three times with PBS. Prepare a 1 µM staining solution of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene in PBS from the 1 mM DMSO stock. Incubate the cells with the staining solution for 20 minutes at room temperature, protected from light.

• Washing: Wash the stained cells three times with PBS to remove excess probe.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image the cells using a fluorescence microscope.

3. Cytotoxicity Considerations:

While specific cytotoxicity data for 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene is not available in the provided search results, some benzoxazole derivatives have been shown to have low cytotoxicity, making them suitable for cell-based applications.[8][9] However, it is always recommended to perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the optimal non-toxic concentration range for your specific cell line and experimental conditions.

Caption: Workflow for fluorescence microscopy of cellular DNA.

Conclusion and Future Perspectives

1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene represents a valuable addition to the toolkit of fluorescent probes for DNA analysis. Its proposed mechanism of action, based on the well-established properties of benzoxazole derivatives, suggests a high potential for sensitive and specific DNA detection. The protocols provided herein offer a solid foundation for researchers to begin exploring the applications of this compound in their own work. Further characterization of its specific photophysical properties and binding kinetics will undoubtedly expand its utility in areas such as high-throughput screening, real-time PCR, and advanced cellular imaging techniques.

References

• Thompson, M. (2006). Synthesis, photophysical effects, and DNA targeting properties of oxazole yellow-peptide bioconjugates. Bioconjugate Chemistry, 17(2), 507-513. [Link]

• Guimarães, D. G., et al. (2023). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation Journal. [Link]

• Naik, P., et al. (2026). Photophysical and DNA‐Binding Properties of Phenoxazine‐Based Push–Pull Type Organic Chromophores: Insights From DFT, Molecular Docking, and Optical Studies. ChemistryOpen, 15(1), e202500411. [Link]

• American Elements. 1,2-Bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene. [Link]

• Naik, P., et al. (2026). Photophysical and DNA-Binding Properties of Phenoxazine-Based Push–Pull Type Organic Chromophores: Insights From DFT, Molecular Docking, and Optical Studies. Penn State Research Database. [Link]

• Li, Y., et al. (2024). 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells. Frontiers in Chemistry, 12. [Link]

• Li, Y., et al. (2024). 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells. PMC. [Link]

• Kalinina, S. A., et al. (2025). Luminescent Properties and Cytotoxic Activity of 2-phenylbenzoxazole Fluorosulfate Derivatives. Molecules, 30(15), 1234. [Link]

• Felouat, A., et al. (2021). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation Journal. [Link]

• Bindu, P. J., et al. (2025). Synthesis, DNA binding and molecular docking studies of 2H-benzo[b][1][10] oxazines. ResearchGate. [Link]

• Phatangare, K. R., et al. (2013). ESIPT inspired fluorescent 2-(4-benzo[d]oxazol-2-yl)naphtho[1,2-d]oxazol-2- yl)phenol: Experimental and DFT based approach to photophysical properties. ResearchGate. [Link]

• Li, J., et al. (2023). Simple and Practical DNA Quantification Method for DNA-Encoded Library Synthesis. ACS Omega, 8(50), 47768-47774. [Link]

• Kamal, A., et al. (2010). Synthesis, DNA-binding ability and anticancer activity of benzothiazole/benzoxazole-pyrrolo[2,1-c][1][10]benzodiazepine conjugates. Bioorganic & Medicinal Chemistry, 18(13), 4747-4761. [Link]

• SOP#107: Genomic DNA Extraction and Quantification. (2018). [Link]

• Yoon, J., et al. (2024). Exploration of Compounds with 2-Phenylbenzo[d]oxazole Scaffold as Potential Skin-Lightening Agents through Inhibition of Melanin Biosynthesis and Tyrosinase Activity. International Journal of Molecular Sciences, 25(17), 9475. [Link]

• Putra, E. D., et al. (2021). Synthesis of 2-phenyl-4H-benzo[d][10][11]oxazin-4-one and Their Biological Activity Against A549 Cancer Cell Line through Methionyl-tRNA Synthetase Inhibition Approach on in-silico Studies. ResearchGate. [Link]

• Fernández-García, A., et al. (2022). DNA Interactions and Biological Activity of 2,9-Disubstituted 1,10-Phenanthroline Thiosemicarbazone-Based Ligands and a 4-Phenylthiazole Derivative. Molecules, 27(21), 7247. [Link]

• Pérez-Vargas, J., et al. (2021). Synthesis, Characterization, and Preliminary In Vitro Cytotoxic Evaluation of a Series of 2-Substituted Benzo [d][10][11] Azoles. Molecules, 26(9), 2759. [Link]

• R... (2024). Journal of Molecular Liquids. CNR-IRIS. [Link]

• Guimarães, D. G., et al. (2024). Naphthoxazoles Derived from Lapachol as Fluorescent DNA Probes. Journal of the Brazilian Chemical Society. [Link]

• Li, Y., et al. (2025). 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells. ResearchGate. [Link]

• Kim, H., et al. (2019). A novel and effective benzo[d]thiazole-based fluorescent probe with dual recognition factors for highly sensitive and selective imaging of cysteine in vitro and in vivo. ResearchGate. [Link]and_selective_imaging_of_cysteine_in_vitro_and_in_vivo)

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Photophysical and DNA‐Binding Properties of Phenoxazine‐Based Push–Pull Type Organic Chromophores: Insights From DFT, Molecular Docking, and Optical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells [frontiersin.org]
• 4. 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pure.psu.edu [pure.psu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Exploration of Compounds with 2-Phenylbenzo[d]oxazole Scaffold as Potential Skin-Lightening Agents through Inhibition of Melanin Biosynthesis and Tyrosinase Activity [mdpi.com]
• 9. Synthesis, Characterization, and Preliminary In Vitro Cytotoxic Evaluation of a Series of 2-Substituted Benzo [d] [1,3] Azoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, photophysical effects, and DNA targeting properties of oxazole yellow-peptide bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Note: 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene in Polymer Science

This Application Note and Protocol Guide is structured to serve high-level researchers and material scientists. It moves beyond basic product descriptions to explore the mechanistic utility of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene (commonly referred to as Optical Brightener OB-1 ) in advanced polymer engineering and smart material design.

High-Performance Optical Brightening & Mechanochromic Sensing

Executive Summary & Chemical Profile

1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene (CAS: 1533-45-5) is a benzoxazole-derivative fluorophore characterized by exceptional thermal stability (

) and a high quantum yield in the blue region.[1][2] While traditionally utilized as Optical Brightener OB-1 to mask yellowing in engineering plastics, recent research has repurposed its aggregation behavior to create mechanochromic sensors .

This guide details two distinct workflows:

• Industrial Optical Brightening: Enhancing aesthetic quality in high-temperature polymers (PET, PC, Nylon).

• Smart Material Sensing: Utilizing excimer-to-monomer transitions to monitor mechanical stress and polymer morphology.

Chemical Identity Table

Property	Specification
IUPAC Name	1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene
Common Name	Optical Brightener OB-1
CAS Number	1533-45-5
Molecular Formula
Melting Point	350–360 °C (Suitable for Engineering Plastics)
Excitation Max	350–375 nm (UV-A)
Emission Max	435 nm (Blue) / 500+ nm (Green Excimer)

Mechanism of Action

Understanding the photophysics of OB-1 is critical for correct application.

Mode A: Optical Brightening (Monomeric State)

In dilute solid solutions (<300 ppm), OB-1 molecules are isolated. They absorb invisible UV radiation (360 nm) and re-emit it as visible blue fluorescence (435 nm). This blue emission optically neutralizes the inherent yellow cast of polymer degradation products, resulting in a perceived "whiter than white" appearance.[3]

Mode B: Mechanochromic Sensing (Aggregate State)

At higher concentrations or specific processing conditions, OB-1 molecules stack to form excimers (excited-state dimers).

• Excimer Emission: Green fluorescence (~520 nm).

• Monomer Emission: Blue fluorescence (~435 nm).[2]

• The Switch: Mechanical stress (stretching/deformation) disrupts the

  stacking of the excimers, forcing them back into a monomeric state. This results in a visible color shift from Green Blue , acting as a self-validating damage sensor.

Protocol A: High-Temperature Optical Brightening

Target Audience: Polymer Engineers, Packaging Scientists. Application: PET fibers, Polycarbonate (PC) shells, Nylon engineering parts.

Rationale

OB-1 is chosen over other brighteners (like OB or FP-127) specifically for its heat resistance. It survives the

processing temperatures of engineering plastics without volatilizing or degrading.

Step-by-Step Compounding Protocol

Materials:

• Polymer Resin (e.g., PET pellets, dried to <50 ppm moisture).

• OB-1 Powder (>98.5% purity).[2]

• Dispersing Agent (e.g., Zinc Stearate or PE Wax) - Optional but recommended for masterbatches.

Procedure:

• Dosage Calculation: Determine target concentration based on polymer type. Overdosing causes "greening" (yellowing) due to aggregation.

  • Polyester (PET/PBT): 100 – 300 ppm (0.01 – 0.03%)

  • Polycarbonate (PC): 50 – 150 ppm

  • Nylon (PA6/PA66): 100 – 300 ppm

• Pre-Mixing (Tumble Blending):

  • Add dried polymer pellets to a tumble mixer.

  • Add 0.1% mineral oil or low-molecular-weight binder to coat pellets (ensures OB-1 adhesion).

  • Add weighed OB-1 powder.

  • Mix for 15–20 minutes until uniform distribution is achieved.

• Extrusion (Melt Compounding):

  • Feed mixture into a twin-screw extruder.

  • Temperature Profile (PET example):

    • Zone 1 (Feed): 240°C

    • Zone 2-4 (Compression): 260–270°C

    • Zone 5 (Metering): 280°C

    • Die: 275°C

  • Note: Ensure residence time is <2 minutes to prevent matrix degradation, though OB-1 itself is stable.

• Validation (Colorimetry):

  • Mold standard plaques.

  • Measure CIE Lab * and Whiteness Index (WI) using a spectrophotometer.

  • Success Criteria:

    should be negative (shift towards blue) compared to control.

Protocol B: Fabrication of Mechanochromic Smart Films

Target Audience: Research Scientists, Smart Materials Developers. Application: Strain sensors, failure monitoring in composites, drug delivery carrier integrity.

Rationale

By intentionally processing OB-1 at the threshold of aggregation, the material becomes sensitive to deformation. This protocol uses a solvent-casting method to control the supramolecular assembly.

Experimental Workflow

Materials:

• Matrix Polymer: Poly(1,4-butylene succinate) (PBS) or Polypropylene (PP).[4]

• Solvent: Chloroform (for PBS) or Xylene (for PP, hot).

• OB-1 Dye: 0.05 – 0.5 wt% (High concentration to force excimer formation).

Procedure:

• Solution Preparation:

  • Dissolve PBS in chloroform at 50°C to create a 10 wt% polymer solution.

  • Add OB-1 to the solution to achieve a 0.2 wt% concentration relative to the polymer.

  • Sonicate for 30 minutes to ensure dispersion (OB-1 has low solubility; fine dispersion is key).

• Film Casting:

  • Pour solution onto a Teflon petri dish.

  • Controlled Evaporation: Cover with a perforated lid to slow evaporation (24–48 hours) at room temperature. Slow evaporation promotes the formation of OB-1 aggregates (excimers).

• Thermal Annealing (Critical Step):

  • Anneal the dried film at 80°C (above

    of PBS) for 1 hour. This relaxes the polymer chains and allows OB-1 to organize into -stacked clusters.

  • Checkpoint: Under 365 nm UV light, the film should emit Greenish-Blue fluorescence.

• Mechanochromic Testing:

  • Cut film into "dog-bone" tensile bars.

  • Mount on a tensile testing machine.

  • Illuminate with a UV lamp (365 nm) during stretching.

  • Observation: As strain increases (plastic deformation), the fluorescence will shift from Green (520 nm) to Deep Blue (435 nm) at the necking point.

Data Interpretation Table

Fluorescence Color	Emission Peak	Molecular State	Physical Meaning
Green / Yellow-Green	~520 nm	Excimer (Aggregated)	Material Intact / Relaxed
Blue	~435 nm	Monomer (Isolated)	Material Deformed / Stressed

References

• Chemical Identity & Properties

  • PubChem.[5] (n.d.). 1,2-Bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene (Compound). National Library of Medicine. Retrieved from [Link]

• Mechanochromic Mechanisms

  • Pucci, A., & Ruggeri, G. (2011). Mechanochromic polymer blends. Journal of Materials Chemistry, 21(23), 8282.[6] (Discusses BBS/OB-1 excimer transitions in polyolefins). Retrieved from [Link]

• Smart Polymer Sensors

  • Signori, F., et al. (2006). Bis(benzoxazolyl)stilbene excimers as temperature and deformation sensors for biodegradable poly(1,4-butylene succinate) films. Journal of Materials Chemistry. Retrieved from [Link]

• Industrial Application Data

  • MPI Chemie. (n.d.). Technical Data Sheet: Optical Brightener OB-1. (Standard industrial loading and thermal data). Retrieved from [Link](General verification of thermal stability >350°C).

Sources

• 1. 4,4'-Bis(2-benzoxazolyl)stilbene 97.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
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• 3. stobec.com [stobec.com]
• 4. researchgate.net [researchgate.net]
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• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene

Common Name: Optical Brightener OB-1 | CAS: 1533-45-5 | Class: Bis-Benzoxazolyl Stilbene

Introduction: The Solubility Paradox

Welcome to the technical guide for purifying 1,2-bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene . Whether you are developing amyloid-binding bio-probes or high-efficiency OLED emitters, the purity of this stilbene derivative is non-negotiable.

The Challenge: This molecule is designed for extreme stability and insolubility. It is virtually insoluble in common low-boiling solvents (ethanol, acetone, hexane), which renders standard flash chromatography ineffective.

The Solution: Purification relies on exploiting its high melting point (~358°C) and differential solubility in high-boiling chlorinated aromatics or amides. This guide outlines a tiered purification strategy:

• Chemical Washing: Removal of reactive precursors.

• High-Temp Recrystallization: Bulk purification.

• Thermal Isomerization: Converting cis-impurities to the active trans-form.

• Gradient Sublimation: Reaching >99.9% electronic/bio-grade purity.

Module 1: Pre-Purification (Chemical Washing)

Objective: Remove unreacted starting materials (2-aminophenol, terephthalic acid/aldehydes) and inorganic catalysts before attempting recrystallization.

The Protocol

• Reagents: 5% HCl (aq), 5% NaOH (aq), Methanol (HPLC Grade).

• Rationale: The benzoxazole ring is stable to dilute acid/base, but unreacted amines and acids are not.

• Acid Digestion: Suspend crude solid in 5% HCl (10 mL/g) at 60°C for 1 hour. This solubilizes unreacted amines and metal salts.

• Filtration: Filter hot. Wash cake with water until neutral pH.

• Base Digestion: Resuspend the wet cake in 5% NaOH (10 mL/g) at 60°C for 1 hour. This solubilizes unreacted terephthalic acid derivatives and phenolic byproducts.

• Solvent Rinse: Filter and wash the cake with copious water. Perform a final displacement wash with Methanol to remove water and low-molecular-weight organics.

• Drying: Vacuum dry at 100°C.

Technical Insight: Skipping this step often leads to "colored" impurities (oxidized phenols) becoming trapped inside the crystal lattice during recrystallization, resulting in a persistent yellow/brown cast instead of the desired bright green-yellow fluorescence.

Module 2: High-Temperature Recrystallization

Objective: Bulk removal of oligomers and isomers. Primary Solvents: 1,2-Dichlorobenzene (ODCB) or N,N-Dimethylformamide (DMF).

Solvent Selection Table

Solvent	Boiling Point	Solubility (Cold)	Solubility (Hot)	Hazard Profile	Recommended For
1,2-Dichlorobenzene	180°C	Insoluble	High	Toxic/Irritant	Best for Yield
DMF	153°C	Insoluble	Moderate	Hepatotoxic	Best for Purity
Chlorobenzene	131°C	Insoluble	Low	Flammable	Small Scale Only

The Protocol (ODCB Method)

• Dissolution: Suspend the dried solid in 1,2-Dichlorobenzene (approx. 20-30 mL per gram of solid).

• Reflux: Heat to reflux (~180°C). The solution should become clear.

  • Note: If black particles remain (carbonized material), perform a Hot Filtration immediately using a heated glass funnel and fluted filter paper. Speed is critical to prevent premature crystallization on the filter.

• Controlled Cooling: Turn off the heat source and allow the flask to cool slowly to room temperature on an oil bath (approx. rate: 10°C/hour).

  • Mechanism:[1][2][3][4][5][6] Slow cooling promotes the growth of the thermodynamically stable trans-isomer crystals while excluding impurities.

• Collection: Filter the crystalline needles.

• Wash: Wash the cake with cold DMF, followed by Methanol.

• Dry: Vacuum oven at 120°C for 6 hours.

Module 3: Isomer Control (Cis-to-Trans Conversion)

Issue: Synthesis often yields a mixture of cis and trans isomers. The cis isomer is non-fluorescent and sterically hindered. Fix: Thermal Isomerization.

If HPLC analysis shows >1% cis-isomer (shorter retention time), modify the Recrystallization step:

• Add a catalytic amount of Iodine (I₂) (approx 0.5 mol%) to the refluxing ODCB solution.

• Maintain reflux for 4–6 hours.

• Iodine radicals catalyze the reversible isomerization; thermodynamic equilibrium strongly favors the planar trans-isomer at these temperatures.

• Proceed with cooling and filtration as normal.

Module 4: Sublimation (Ultra-High Purity)

Objective: Removal of trace metals and solvent residues for OLED or Bio-assay use. Requirement: Vacuum Sublimation Train.

The Protocol

• Setup: Load recrystallized material into the "Source Zone" of a quartz sublimation tube.

• Vacuum: Pump down to

  Torr.

• Temperature Gradient:

  • Source Zone: Heat to 330°C–350°C (Just below melting point).

  • Deposition Zone: Maintain at 200°C–250°C.

• Process: The molecule sublimes (solid

  gas) and re-deposits as ultra-pure crystals in the deposition zone. Heavy impurities (metals, polymers) remain in the source; volatile impurities travel to the cold trap.

Visualizing the Workflow

Caption: Decision matrix for purification based on target application and isomer content.

Troubleshooting & FAQ

Q1: My product is grey/brown even after recrystallization. Why?

• Cause: Trace oxidation of the phenolic starting materials or metal catalyst residues (Pd/Cu).

• Fix:

  • Perform the Acid/Base wash (Module 1) rigorously.

  • Add Activated Carbon during the hot dissolution phase of recrystallization, stir for 10 mins, then hot filter.

  • If metal catalyzed, use a metal scavenger resin (e.g., Thiol-modified silica) or proceed to Sublimation .

Q2: I have low yield during recrystallization.

• Cause: You likely used too much solvent or cooled too quickly.

• Fix:

  • Concentrate the mother liquor by distilling off 30% of the solvent.

  • Cool to 0°C (ice bath) after reaching room temperature.

  • Ensure the solvent is anhydrous ; water decreases solubility significantly in DMF, precipitating amorphous solids rather than crystals.

Q3: How do I distinguish the cis and trans isomers?

• Method: HPLC or 1H NMR.

• Signature: In 1H NMR, the vinylic protons (on the ethene bridge) show different coupling constants (

  ). However, for this symmetric molecule, they appear as a singlet. The most reliable check is UV-Vis spectroscopy : The trans isomer has a strong absorption ~374 nm with high fluorescence. The cis isomer has a blue-shifted absorption and negligible fluorescence [1].

Q4: The material is clogging my filtration funnel.

• Cause: The solution cooled during transfer, causing rapid precipitation.

• Fix: Use a heated funnel or a jacketed filter. Alternatively, perform the filtration inside a heated oven if safety permits.

References

• Vertex Chemical. (n.d.). Optical Brightener OB-1 Technical Data Sheet. Retrieved from 7

• Ossila. (n.d.). Ultra High Purity Sublimed Materials for OLEDs. Retrieved from 8

• BenchChem. (2025).[9][10] Technical Support Center: Purification of Crude trans-Stilbene-d2. Retrieved from 9

• Google Patents. (2015). US9139488B2 - Sublimation method for the purification of organic small molecules. Retrieved from 2

Sources

• 1. US20140191422A1 - Sublimation method for the purification of organic small molecules - Google Patents [patents.google.com]
• 2. US9139488B2 - Sublimation method for the purification of organic small molecules - Google Patents [patents.google.com]
• 3. BJOC - Control over molecular motion using the cis–trans photoisomerization of the azo group [beilstein-journals.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. CN102527076B - Vacuum sublimation purifying method of OLED (organic light emitting diode) material - Google Patents [patents.google.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. 5.imimg.com [5.imimg.com]
• 8. ossila.com [ossila.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Optical Brightener OB-1: Properties, Specifications, and Industrial Applications - Shandong Grand Chemical Co., Ltd. [obachemical.com]

Technical Support Center: Photostability of Benzoxazole Fluorophores

Topic: Enhancing Photostability in Polymer Matrices

Diagnostic Hub: Why is my Fluorophore Degrading?

Benzoxazole derivatives (e.g., HPB, HBO) typically rely on Excited-State Intramolecular Proton Transfer (ESIPT) for their large Stokes shift and stability. In a polymer matrix, this cycle is the first point of failure. Before attempting a fix, you must diagnose the specific failure mode.

Symptom-to-Root Cause Mapping

Symptom	Observation	Probable Root Cause
Rapid Bleaching	Intensity drops >50% in minutes under UV.	Photo-oxidation . Oxygen diffusion in the polymer is intercepting the excited triplet state.
Blue Shift	Emission peak shifts to shorter wavelengths (e.g., 500nm 380nm).	ESIPT Disruption . The intramolecular H-bond is breaking, likely due to a polar polymer matrix stabilizing the "Normal" (Enol) form over the "Keto" form.
Broadening / Red Shift	Emission band widens or new red-shifted shoulder appears.	Aggregation/Excimer Formation . The fluorophores are stacking ( - interactions) within the matrix.
Thermal Fading	Fluorescence decreases during processing (extrusion/curing) before light exposure.	Thermal Degradation . The fluorophore cannot withstand the or curing temperature of the polymer.

The Mechanism: The ESIPT Vulnerability

To stabilize benzoxazoles, you must protect the proton transfer cycle. If the cycle is interrupted by oxygen or matrix polarity, the molecule becomes trapped in a reactive state, leading to irreversible degradation.

Figure 1: The ESIPT photocycle and points of vulnerability. Stabilization strategies must block the Intersystem Crossing (ISC) pathway or scavenge the resulting radicals.

Formulation Strategy: Stabilization Protocols

Once diagnosed, apply these tiered strategies. Do not combine all additives randomly ; start with Matrix Selection, then Additives.

Tier 1: Matrix Engineering (The First Line of Defense)

The polymer matrix acts as the solvent. Its oxygen permeability (

) and polarity are critical.

Polymer Matrix	(Barrier Quality)	Polarity	Suitability for Benzoxazoles
PAN (Polyacrylonitrile)	Very Low (Excellent)	High	High Stability , but polarity may shift emission blue.
PMMA (Acrylic)	Moderate	Moderate	Standard. Good optical clarity, but requires additives for long-term stability.
PS (Polystyrene)	High (Poor)	Low	Poor Stability. High oxygen diffusion leads to rapid bleaching.
PVK (Polyvinylcarbazole)	Low	Low	Excellent. Rigid matrix restricts oxygen and prevents aggregation.

Recommendation: If optical clarity allows, switch from PS to PMMA or copolymers like SAN (Styrene-Acrylonitrile) to reduce oxygen permeability [1].

Tier 2: Chemical Additives (Scavengers & Quenchers)

If matrix switching is impossible, use additives to intercept reactive intermediates.

Protocol: Additive Blending

• Singlet Oxygen Quenchers: Use DABCO (1,4-diazabicyclo[2.2.2]octane).

  • Mechanism:[1][2] Physically quenches singlet oxygen (

    ) without being consumed.

  • Loading: 1.0 - 2.0 wt%.

• Radical Scavengers (HALS): Use Tinuvin 292 or 770 .

  • Mechanism:[1][2][3] Traps alkyl and peroxy radicals formed after the primary oxidation event.

  • Loading: 0.5 - 1.0 wt%.

  • Note: Avoid phenolic antioxidants (BHT) if your benzoxazole is pH-sensitive, as they can interfere with the proton transfer [2].

Tier 3: Covalent Grafting (Advanced)

Physical blending allows dye migration and aggregation. Covalently bonding the fluorophore to the polymer backbone restricts motion and prevents "stacking."

• Method: Synthesize a benzoxazole monomer with a methacryloyl group (e.g., 2-(2’-hydroxy-4’-methacryloyloxyphenyl)benzoxazole).

• Copolymerization: Copolymerize with MMA (Methyl methacrylate).

• Result: This prevents Aggregation Caused Quenching (ACQ) and significantly lowers the diffusion of the dye to the surface [3].

Experimental Validation: Measuring Photostability

Do not rely on visual inspection. Use this quantitative protocol to determine the Photodegradation Quantum Yield (

) .

Protocol: Accelerated Aging via Xenon Arc

Equipment:

• Xenon Arc Lamp (Solar Simulator) or 365nm High-Power LED.

• UV-Vis Spectrophotometer.

• Spin-coated polymer films on quartz slides (thickness ~1-2

  ).

Step-by-Step:

• Baseline: Measure the Absorbance (

  ) at and Fluorescence Intensity ( ).

• Irradiation: Expose the sample to a known photon flux (

  in photons/cm²/s).

  • Tip: Use a fan to maintain temperature at 25°C to decouple thermal degradation.

• Time-Course: Measure Absorbance (

  ) every 10 minutes for 2 hours.

• Calculation: Plot

  vs. time ( ).

  • The slope is the degradation rate constant (

    ).

  • Calculate Half-life:

    .

Figure 2: Standardized workflow for quantitative photostability assessment.

FAQ: Troubleshooting Specific Issues

Q: My benzoxazole emits strongly in solution but is dim in the polymer film. Why? A: This is likely Aggregation Caused Quenching (ACQ) . In the solid state, planar benzoxazole molecules stack, promoting non-radiative decay.

• Fix: Introduce "bulky" groups (e.g., tert-butyl) to the benzoxazole structure to prevent stacking, or lower the doping concentration (keep below 0.5 wt%).

Q: The emission color changes from green to blue after curing the polymer. A: You have disrupted the ESIPT cycle. The "Green" emission comes from the Keto form. If the polymer matrix is too polar or forms hydrogen bonds with the fluorophore's -OH group, it stabilizes the Enol form (Blue emission).

• Fix: Switch to a less polar matrix (e.g., Polystyrene or Zeonex) or use a fluorophore with an intramolecular H-bond that is sterically shielded from the matrix.

Q: Can I use UV absorbers (like Benzophenones) to protect my fluorophore? A: Proceed with caution. UV absorbers work by absorbing UV light, which competes with your fluorophore for excitation energy. This will increase stability but significantly decrease brightness (Quantum Yield).

• Better Option: Use HALS (Radical Scavengers) which do not compete for light absorption.

References

• Polymer Matrix Effects

  • Title: "The impact of the polymeric matrix on the photophysical characteristics of monomeric dyes responsive to excited‐state intramolecular proton transfer (ESIPT)."
  • Source: ResearchGate / Journal of Applied Polymer Science.

  • URL:

• Additives & Scavengers

  • Title: "Improvement of the photostabilization of PMMA films in the presence of 2N-salicylidene-5-(substituted)-1,3,4-thiadiazole."
  • Source: Journal of King Saud University - Science.

  • URL:

• ESIPT Mechanism & Covalent Bonding

  • Title: "Effect of different substituent on the ESIPT process and fluorescence features of 2-(2-hydroxyphenyl)
  • Source: PubMed / Spectrochimica Acta.

  • URL:

• General Photostability Protocols

  • Title: "Photobleaching of organic fluorophores: quantitative characteriz

  • Source: Methods and Applications in Fluorescence.[4][5]

  • URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Advances in Π‐Conjugated Benzothiazole and Benzoxazole‐Boron Complexes: Exploring Optical and Biomaterial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection - PubMed [pubmed.ncbi.nlm.nih.gov]

Fluorescence Without Fatality: A Technical Guide to Minimizing Probe Cytotoxicity

Senior Application Scientist Support Center

Welcome. You are likely here because your live-cell imaging experiments are failing. Perhaps your cells are rounding up after 30 minutes, your mitochondria look like beads on a string, or your data has high variance.

In live-cell imaging, we face a biological uncertainty principle: to observe the system is to alter it. Fluorescent probes are foreign chemical entities that intercalate into DNA, bind membranes, or modify proteins. Combined with high-intensity light, they generate Reactive Oxygen Species (ROS).

This guide is not a list of generic tips. It is a system to calibrate your experiments for physiological relevance rather than just signal intensity .

PART 1: The Concentration Conundrum

Core Directive: Brighter is not better. The goal is the minimum signal required to segment the image, not the maximum signal the detector can read.

Many standard protocols suggest concentrations (e.g., 1–5 µM for Hoechst) that are toxic for long-term imaging. Recent data suggests concentrations as low as 20–50 nM are sufficient for modern high-sensitivity cameras, drastically reducing cytotoxicity.

FAQ: How do I find the "Minimum Effective Concentration" (MEC)?

Do not guess. Perform a Titration Matrix before your actual experiment.

Protocol: The Signal-to-Toxicity Titration

• Prepare: A 96-well plate with your cells at 70% confluency.

• Dilute: Create a 2-fold serial dilution of your probe, starting at the manufacturer's recommended concentration (

  ) down to .

• Incubate: Load cells for the recommended time.

• Wash: Wash 3x with warm, phenol-red-free media (unless using a no-wash probe).

• Acquire: Image at the exposure time you intend to use.

• Analyze:

  • Signal-to-Noise (SNR): Is the structure segmentable?

  • Morphology: Are cells rounded? Are mitochondria fragmented?

  • Selection: Choose the lowest concentration that gives an SNR > 3.

Visualization: The Optimization Logic

Caption: Logical workflow for determining the Minimum Effective Concentration (MEC) of a fluorescent probe.

PART 2: The Environment (Solvents & Media)

Core Directive: Your stock solution is a toxin.

Most organic fluorophores are dissolved in DMSO (Dimethyl sulfoxide). DMSO is a solvent that permeabilizes membranes. At high concentrations, it dissolves the lipid bilayer and denatures proteins.

• The Gold Standard: Final DMSO concentration should be < 0.1% .[1]

• The Danger Zone: > 0.5% induces stress responses (HSP activation) and cell cycle arrest.

Solvent & Loading Limits Table

Parameter	Limit / Recommendation	Mechanistic Reason
DMSO Max	0.1% (v/v)	>0.1% alters membrane fluidity and can cause artifacts in GPCR signaling.
Pluronic F-127	0.02% - 0.04%	Helps disperse hydrophobic dyes (e.g., Fura-2) but is a surfactant that can lyse cells if >0.1%.
Wash Buffer	HBSS (+Ca/Mg)	PBS removes Ca/Mg, causing adherent cells to detach and round up (anoikis-like stress).
Media	Phenol Red-Free	Phenol red is fluorescent (background noise) and can act as a weak estrogen mimic.

PART 3: The Observer Effect (Phototoxicity)

Core Directive: Every photon that excites a fluorophore has the potential to kill the cell.

When a fluorophore enters the excited state, it can undergo intersystem crossing to a triplet state. This long-lived state can react with molecular oxygen to form Singlet Oxygen (

) , a potent Reactive Oxygen Species (ROS) that shreds DNA and peroxidizes lipids.

FAQ: My cells stop dividing after 2 hours of imaging. Why?

You are likely inducing "Light-Induced Cell Cycle Arrest." Even if cells don't die immediately, DNA damage checkpoints (p53) will halt division.

Strategies to Mitigate:

• Pulsed Illumination: Use triggered LED light sources that are only "ON" during the camera exposure (microseconds). Avoid "Illumination Overhead" (light on while camera is reading out).

• Binning: Use 2x2 binning. You lose spatial resolution but gain 4x sensitivity, allowing you to cut laser power by 75%.

• Red-Shift: Use Far-Red (640nm) probes. Blue/UV light (350-405nm) is inherently more genotoxic than red light.

Visualization: The Phototoxicity Pathway

Caption: Mechanism of phototoxicity. The triplet state reacts with oxygen to create reactive species that damage the cell.

PART 4: Symptom-Based Troubleshooting

Issue 1: "My mitochondria look like beads/dots instead of a network."

• Diagnosis: Mitochondrial Fragmentation.[2]

• Cause: This is a classic artifact of MitoTracker toxicity. At high concentrations (>100 nM) or prolonged incubation, the probe inhibits the electron transport chain, causing the network to fission (fragment) as a stress response.

• Solution:

  • Lower concentration to 25–50 nM .

  • Limit loading time to 15–30 minutes.

  • Switch to a membrane-potential independent dye (e.g., MitoTracker Green) if you are measuring mass, but note that even "mass" dyes can be toxic.

Issue 2: "I see bright blebs on the cell surface."

• Diagnosis: Zeiosis (Membrane Blebbing).

• Cause: The actin cytoskeleton is detaching from the plasma membrane.[3][4] This is often driven by a Calcium influx triggered by ROS damage or direct membrane peroxidation by the fluorophore.

• Solution:

  • Add an antioxidant to the media: Trolox (100 µM) or Ascorbic Acid (500 µM) .

  • Check your wash buffer; ensure it contains Calcium/Magnesium.[5]

Issue 3: "My 'live-cell' nuclear dye is staining the cytoplasm."

• Diagnosis: Dye efflux or Saturation.

• Cause: Live cells actively pump out xenobiotics (like Hoechst or Draq5) via P-glycoprotein (MDR1) pumps. If you increase concentration to fight this, you kill the cell.

• Solution:

  • Do not increase dye concentration.

  • Use a specific efflux pump inhibitor like Verapamil (if compatible with your biology).

  • Alternatively, accept lower signal and increase camera exposure (not laser power).

References

• Ettinger, A., & Wittmann, T. (2014). Fluorescence live cell imaging.[5][6][7][8][9] Methods in Cell Biology, 123, 77–94.

• Icha, J., et al. (2017). Phototoxicity in live fluorescence microscopy, and how to avoid it. BioEssays, 39(8).

• Purschke, M., et al. (2010). Phototoxicity of Hoechst 33342 in time-lapse fluorescence microscopy. Photochemical & Photobiological Sciences, 9(12), 1634-1639.

• Minamikawa, T., et al. (1999). Quantitative analysis of cross-talk between fluorescent probes. Cytometry, 36(4), 260-266. (Foundation for titration protocols).

• Thermo Fisher Scientific. (n.d.). Guidelines for staining live cells. Molecular Probes Handbook.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Bleb (cell biology) - Wikipedia [en.wikipedia.org]
• 4. molbiolcell.org [molbiolcell.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. stemcell.com [stemcell.com]
• 7. Phototoxicity of Hoechst 33342 in time-lapse fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Breaking a Dogma: High-Throughput Live-Cell Imaging in Real-Time with Hoechst 33342 - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing matrix effects in polymer films doped with fluorescent brighteners

Technical Support Center: Matrix Effects in Polymer Films Topic: Optimization of Fluorescent Brightener Performance in Solid-State Matrices Role: Senior Application Scientist

Introduction: The Matrix Challenge

Welcome to the Technical Support Center. If you are reading this, you are likely facing a discrepancy between the theoretical efficiency of your fluorescent brightener (FBA) and its actual performance in a polymer film.

In solution, fluorophores have freedom. In a solid polymer matrix, they are locked in a "cage" defined by free volume, polarity, and chain rigidity. "Matrix Effects" describe the deviation in photophysics caused by this environment. The three most common failure modes in FBA-doped films are Aggregation-Caused Quenching (ACQ) , the Inner Filter Effect (IFE) , and Phase Separation (Blooming) .

This guide moves beyond basic troubleshooting to dissect the causality of these failures and provides self-validating protocols to resolve them.

Module 1: Signal Loss & Quenching (ACQ)

Symptom: You increased the dye loading to boost brightness, but the fluorescence intensity plateaued or decreased. Diagnosis: Aggregation-Caused Quenching (ACQ).[1][2]

The Mechanism

Most FBAs (e.g., Stilbenes, Coumarins) are planar, aromatic structures. In a solid matrix, as concentration rises, these molecules stack like plates (

stacking).

• Monomers: Radiative decay (Fluorescence) is dominant.

• H-Aggregates: Molecules stack face-to-face. The excited state energy splits, and the transition to the ground state becomes forbidden or non-radiative (heat).

• Result: The absorbed energy is dissipated as thermal vibration rather than photon emission.

Troubleshooting Workflow

Figure 1: Decision logic for distinguishing between optical attenuation (IFE) and molecular quenching (ACQ).

FAQ: Quenching

Q: Why does my film look "greenish" or "yellow" at high concentrations instead of blue-white? A: This is a dual effect of Excimer Formation and Re-absorption .

• Excimers: Aggregates often have a lower energy gap, causing a bathochromic (red) shift in emission.

• Re-absorption: The "blue" edge of the emission spectrum overlaps with the absorption spectrum. The blue light is absorbed by the film itself, letting only the longer-wavelength (green/yellow) tail escape [1].

Module 2: Spectral Distortion (Inner Filter Effect)

Symptom: The emission spectrum shape changes with thickness, or quantum yield measurements yield impossibly low values. Diagnosis: Inner Filter Effect (IFE).[3][4][5]

The Mechanism

IFE is an optical artifact, not a chemical quenching.

• Primary IFE: The excitation beam is attenuated by the surface layers. Molecules deep in the film never receive excitation light.

• Secondary IFE: Photons emitted in the center of the film are re-absorbed by the matrix before exiting.

Data: Impact of Geometry on IFE

Measurement Geometry	Primary IFE Risk	Secondary IFE Risk	Recommended For
Right-Angle ( )	High (Beam passes through bulk)	High (Long escape path)	Dilute Solutions (OD < 0.05)
Front-Face ( )	Low (Surface detection)	Low (Short escape path)	Solid Films , High Conc.
Integrating Sphere	Eliminated (Total collection)	Moderate (Requires correction)	Absolute Quantum Yield

Protocol: Front-Face Measurement

Standard cuvette holders will fail for films. You must use a solid-sample holder.

• Angle: Set the film at

  relative to the excitation beam.

• Reflection Avoidance: Ensure the specular reflection (the "glare" from the excitation beam) is reflected away from the detector monochromator.

• Validation: If the emission peak position shifts significantly when you rotate the sample, you are still seeing re-absorption artifacts.

Module 3: Physical Stability (Blooming & Haze)

Symptom: The film is hazy, or a chalky powder appears on the surface over time. Diagnosis: Solubility Mismatch leading to Phase Separation (Blooming).

The Mechanism

If the polymer matrix and the FBA are thermodynamically incompatible, the dye will migrate to the surface to minimize free energy. This is governed by the Hansen Solubility Parameters (HSP) .

Where:

• : Dispersion forces (Van der Waals)[6]
• : Polar forces (Dipole)[6]
• : Hydrogen bonding[6][7][8]

Rule of Thumb: If the interaction radius (

) is smaller than the interaction radius of the polymer ( ), the dye is soluble. If is large, phase separation is inevitable [2].

Compatibility Visualization

Figure 2: Hansen Space visualization. The "Green" dye resides within the solubility sphere of the polymer; the "Red" dye lies outside, leading to migration.

Experimental Protocols

Protocol A: Determination of Critical Concentration ( )

Objective: Find the maximum loading before ACQ begins.

• Preparation: Prepare polymer films with FBA concentrations ranging from 0.001 wt% to 1.0 wt% (logarithmic spacing).

• Measurement: Measure the Absorbance (

  ) at and the Integrated Fluorescence Intensity ( ).

• Plotting: Plot

  vs. (not concentration).

• Analysis:

  • Linear Region:

    . (Monomer emission dominant).

  • Deviation Point: The point where the curve bends downward is

    .

  • Action: Always formulate below this point for maximum efficiency.

Protocol B: Absolute Quantum Yield (Integrating Sphere Method)

Objective: Measure efficiency without geometric artifacts.

• Blank Scan: Place the undoped polymer film in the sphere. Scan excitation region (

  ) and emission region ( ).

• Sample Scan: Place the doped film in the sphere. Scan excitation (

  ) and emission ( ).

• Calculation:

  • : Photons absorbed by the dye.
  • : Photons emitted by the dye.

  • Note: This method inherently corrects for scattering, which is high in semi-crystalline polymers [3].

References

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. (Chapter 8: Quenching and Inner Filter Effects).

• Abbott, S. (2024). Hansen Solubility Parameters: A User's Handbook. Steven Abbott TCNF. (Key source for polymer-dye compatibility).

• Edinburgh Instruments. (n.d.).[9] Integrating Sphere for Measurements of Fluorescence Quantum Yields. (Technical Note on Solid State QY).

• Horiba Scientific. (n.d.). Inner Filter Effects (IFE) in Fluorescence Spectroscopy. (Detailed guide on IFE correction).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. static.horiba.com [static.horiba.com]
• 6. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 7. kinampark.com [kinampark.com]
• 8. pixelligent.com [pixelligent.com]
• 9. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

Technical Guide: Differential Fluorescence Analysis of OB-1 (Industrial) vs. DAPI (Biological)

Topic: Performance of Fluorescent Brightener OB-1 vs. DAPI for Nuclear Staining Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide addresses a critical distinction in fluorescence microscopy: the differentiation between DAPI , the gold-standard biological nuclear stain, and Fluorescent Brightener OB-1 (C.I. 393), an industrial fluorophore frequently encountered as a contaminant or target in environmental toxicology (microplastics) and materials science.

Crucial Distinction:

• DAPI is a hydrophilic, DNA-specific minor groove binder used for nuclear segmentation.

• OB-1 is a highly hydrophobic, bis-benzoxazole derivative used as a whitening agent in thermoplastics (PET, PVC). It is not a biological stain.

The Challenge: Both fluorophores share overlapping excitation/emission spectra (UV Ex / Blue Em). In samples containing both biological tissue and synthetic polymers (e.g., microplastic ingestion studies), OB-1 acts as a potent "mimic" of DAPI-stained nuclei, leading to false positives. This guide details the physicochemical differences and provides a validated workflow to distinguish them.

Part 1: Physicochemical Comparison

The fundamental incompatibility of OB-1 as a nuclear stain stems from its solubility profile and binding mechanism.

Table 1: Comparative Physicochemical Profile

Feature	DAPI (4′,6-diamidino-2-phenylindole)	Fluorescent Brightener OB-1 (C.I. 393)
Primary Application	Nuclear counterstaining (Fixed/Live cells)	Optical whitening of Polyester, Nylon, PVC
CAS Number	28718-90-3	1533-45-5
Chemical Class	Indole / Amidine	Bis-benzoxazole / Stilbene derivative
Solubility (Water)	High (Soluble)	Insoluble (< 0.02 mg/L)
Solubility (Organic)	Poor in non-polar solvents	Soluble in Chlorobenzene, DMF at high temp
Binding Target	AT-rich regions of DNA (Minor Groove)	Solid-state dispersion in polymer matrix
Excitation Max	358 nm (UV)	374 nm (UV)
Emission Max	461 nm (Blue)	434 nm (Blue-Violet)
Stokes Shift	~103 nm	~60 nm
Thermal Stability	Degrades > 100°C	Stable > 350°C

Expert Insight: OB-1 cannot be used as a substitute for DAPI in aqueous buffers (PBS/TBS). Its extreme hydrophobicity causes it to precipitate immediately, forming fluorescent aggregates that stick non-specifically to cell membranes and glassware, obscuring nuclear signals.

Part 2: Spectral Overlap & Signal Confusion

The primary risk in research involving environmental samples or medical devices is the Spectral Masquerade . Both compounds are excited by the standard DAPI filter cube (350-360nm) and emit in the blue channel.

Diagram 1: The Spectral Conflict Pathway

This diagram illustrates why OB-1 signals are frequently misidentified as nuclei in co-contaminated samples.

Caption: Figure 1. Spectral overlap mechanism. Both DAPI and OB-1 respond to UV excitation with blue emission, causing automated counting algorithms to misidentify OB-1 containing particles as cell nuclei.

Part 3: Differential Identification Protocol

Since spectral separation is difficult with standard filters, differentiation requires a Chemical Logic Workflow . This protocol is designed for researchers analyzing tissue samples suspected of containing OB-1 (e.g., microplastics in histology).

Protocol: The "Digestion-Subtraction" Method

Objective: To distinguish biological nuclei (DAPI) from synthetic OB-1 signals.

Reagents:

• Fixative: 4% Paraformaldehyde (PFA).[1]

• Stain: DAPI Stock (5 mg/mL), Working solution (1 µg/mL).

• Digestion Buffer: Proteinase K (200 µg/mL) or 10% KOH (for aggressive digestion).

Workflow:

• Step 1: Pre-Stain Imaging (The Control)

  • Mount the fixed sample without DAPI.

  • Image using the DAPI filter set (Ex 350/Em 460).

  • Result: Any signal observed here is OB-1 (or other autofluorescence), NOT nuclei. Map these coordinates.

• Step 2: DAPI Staining

  • Permeabilize cells (0.1% Triton X-100, 10 min).

  • Apply DAPI working solution (1 µg/mL in PBS) for 5-10 minutes.

  • Wash 3x with PBS.

  • Image again at the same coordinates.

  • Result: New signals appearing are Nuclei . Signals persisting from Step 1 are OB-1 .

• Step 3: Enzymatic Digestion (Validation)

  • If high density makes subtraction difficult, treat the slide with Proteinase K at 37°C for 30 minutes.

  • Wash and re-image.[2]

  • Result: Biological nuclei (DAPI signal) will degrade or lose morphology. OB-1 signals (plastic/polymer) remain chemically inert and fluorescent.[3]

Diagram 2: Logical Differentiation Workflow

Caption: Figure 2. Step-by-step logic for distinguishing OB-1 contaminants from DAPI-stained nuclei using sequential imaging.

Part 4: Why OB-1 Cannot Be Repurposed as a Nuclear Stain

While some researchers seek cost-effective alternatives to DAPI, OB-1 is unsuitable for this purpose due to solubility-driven artifacts .

• Solvent Toxicity: To dissolve OB-1, one must use solvents like Chlorobenzene or hot DMF. These dissolve cellular membranes and denature proteins, destroying biological morphology.

• Lipid Partitioning: Even if dissolved in DMSO and diluted, OB-1 is highly lipophilic. It will partition into lipid droplets and cell membranes rather than specifically intercalating into DNA, leading to "cytoplasmic haze" rather than nuclear specificity.

• Precipitation: Upon contact with aqueous buffers (PBS), OB-1 precipitates into micro-crystals. These crystals are highly fluorescent and can be mistaken for bacteria or viral aggregates.

References

• Kapuscinski, J. (1995). DAPI: a DNA-specific fluorescent probe. Biotechnic & Histochemistry, 70(5), 220-233. Link

• Mayzo Inc. (2010).[4] Benetex® OB-1 Optical Brightener Technical Data Sheet. (Industrial reference for OB-1 solubility and thermal stability).[5] Link

• Prata, J. C., et al. (2019). Methods for sampling and detection of microplastics in water and sediment: A critical review. TrAC Trends in Analytical Chemistry, 110, 150-159. (Discusses fluorescence detection of plastics). Link

• Stanton, T., et al. (2019). The confounding role of optical brighteners in the fluorescence detection of microplastics. Science of The Total Environment, 694, 133932. Link

• Biotium. (2024). Hoechst and DAPI Staining Protocols. (Standard biological protocols). Link

Sources

• 1. Dab1 (Disable Homolog-1) Reelin Adaptor Protein Is Overexpressed in the Olfactory Bulb at Early Postnatal Stages | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. 5.imimg.com [5.imimg.com]
• 4. stobec.com [stobec.com]
• 5. Optical Brightener OB-1: Properties, Specifications, and Industrial Applications - Shandong Grand Chemical Co., Ltd. [obachemical.com]

Benchmarking Photophysics: Computational vs. Experimental Profiling of Benzoxazole Scaffolds

Executive Summary: The Predictive Gap

Benzoxazole derivatives are pivotal in optoelectronics and bio-imaging due to their large Stokes shifts, primarily driven by Excited-State Intramolecular Proton Transfer (ESIPT) . However, a recurring bottleneck in developing these fluorophores is the discrepancy between in silico predictions (TD-DFT) and "wet lab" results.

This guide moves beyond basic characterization.[1] It dissects the specific failure points of standard functionals (like B3LYP) in predicting Charge Transfer (CT) states in benzoxazoles and provides a corrected, validated workflow for aligning computational models with experimental reality.

The Benzoxazole Challenge: ESIPT & Solvatochromism

The core photophysical feature of 2-(2'-hydroxyphenyl)benzoxazole (HBO) and its derivatives is the ESIPT mechanism.[2] Upon photoexcitation, the enol form (

) undergoes ultrafast proton transfer to a keto tautomer ( ), which emits at a significantly longer wavelength.

The Discrepancy Matrix

Parameter	Computational Challenge	Experimental Artifact
	Vertical excitation often ignores vibronic broadening.	Aggregation at high concentrations (>10 M) causes red-shifting.
Stokes Shift	Requires accurate modeling of both Enol( ) and Keto( ) surfaces.	Re-absorption (Inner Filter Effect) can artificially truncate emission bands.
Quantum Yield ( )	Difficult to predict non-radiative decay rates ( ) accurately.	Oxygen quenching and solvent impurities drastically alter .

Integrated Characterization Workflow

To ensure data integrity, one must run computational and experimental workflows in parallel, using each to validate the other.

Caption: Figure 1. Dual-stream validation pipeline. Note the feedback loop: if computational and experimental energies diverge by >0.3 eV, re-evaluation of the DFT functional or experimental aggregation state is mandatory.

Comparative Analysis: Theory vs. Reality

The following data highlights the critical importance of functional selection. Standard hybrid functionals (B3LYP) often fail for benzoxazoles because they underestimate the energy of Charge Transfer (CT) states due to self-interaction errors.

Table 1: Excitation Energy Benchmarking (HBO Derivatives)

Data synthesized from comparative studies of 2-(2'-hydroxyphenyl)benzoxazole derivatives.

Compound	Solvent	Exp (nm)	Exp Energy (eV)	TD-DFT (B3LYP)	TD-DFT (CAM-B3LYP)	Error (CAM vs Exp)
HBO (Enol)	DMSO	335	3.70	368 nm (3.37 eV)	330 nm (3.76 eV)	+0.06 eV (Accurate)
HBO (Keto)	DMSO	~480 (Em)	2.58	532 nm (2.33 eV)	472 nm (2.63 eV)	+0.05 eV (Accurate)
Derivative 6b	DMSO	475	2.61	552 nm (2.24 eV)	468 nm (2.65 eV)	+0.04 eV (High Fidelity)
Push-Pull Dye	Toluene	410	3.02	480 nm (2.58 eV)	405 nm (3.06 eV)	+0.04 eV (High Fidelity)

Key Insight: The B3LYP functional consistently red-shifts predictions (underestimates energy) by ~0.3–0.4 eV in these systems. CAM-B3LYP (Coulomb-Attenuating Method) corrects this long-range interaction, providing values within 0.1 eV of experimental results [1, 4].

Detailed Experimental Protocol

To generate data capable of validating the computational models above, follow this rigorous protocol.

Protocol A: Determination of Quantum Yield ( )

Objective: Measure efficiency while correcting for inner filter effects.

Reagents:

• Standard: Quinine Sulfate in 0.1 M H

  SO ( ) or Coumarin 153.

• Solvents: Spectroscopic grade DMSO, Ethanol, Toluene.

Step-by-Step:

• Absorbance Tuning: Prepare stock solutions of the benzoxazole derivative. Dilute until the absorbance at the excitation wavelength (

  ) is below 0.1 OD (Optical Density).

  • Why? Absorbance > 0.1 leads to re-absorption of emitted photons (Inner Filter Effect), artificially lowering the observed quantum yield.

• Comparative Scan: Measure the integrated fluorescence intensity (

  ) of the sample and the standard under identical slit widths (e.g., 2 nm/2 nm).

• Refractive Index Correction: Apply the following equation:

  • Where

    is the refractive index of the solvent.[3]

• Oxygen Deaeration: Bubble Nitrogen or Argon through the sample for 15 minutes and re-measure.

  • Note: Benzoxazole triplets can be quenched by dissolved oxygen. If intensity increases >10% after bubbling, report the deaerated value.

The ESIPT Mechanism: A Visual Guide

Understanding the four-level photocycle is essential for interpreting Stokes shifts.

Caption: Figure 2. The ESIPT photocycle. The large Stokes shift arises because absorption occurs in the Enol form, while emission occurs from the lower-energy Keto tautomer.

Strategic Recommendations

• For Screening: Use TD-DFT/CAM-B3LYP/6-31G(d,p) with the PCM solvent model. This offers the best balance of speed and accuracy for benzoxazoles [1, 5].

• For Solvatochromism: If experimental peaks shift significantly (>20 nm) between Toluene and DMSO, the molecule likely possesses significant Charge Transfer (CT) character. Ensure your computational functional includes long-range corrections (like

  B97X-D or CAM-B3LYP) to model this [5].

• For Solid State: Benzoxazoles often exhibit Aggregation-Induced Emission (AIE) or quenching in the solid state. Solution-phase DFT calculations will not predict solid-state fluorescence. Periodic boundary condition (PBC) calculations or QM/MM methods are required for crystals [1].

References

• Synthesis and photophysical properties of benzoxazolyl-imidazole and benzothiazolyl-imidazole conjugates. RSC Advances. [Link]

• Excited state intramolecular proton transfer (ESIPT) of 6-amino-2-(2'-hydroxyphenyl)benzoxazole in dichloromethane and methanol: A TD-DFT quantum chemical study. Spectrochimica Acta Part A. [Link]

• Ultrafast proton transfer dynamics of 2-(2'-hydroxyphenyl)benzoxazole dye in different solvents. Chinese Physics B. [Link]

• Benchmarking the performance of time-dependent density functional theory methods on biochromophores. Journal of Chemical Theory and Computation. [Link]

• Functionalized Benzoxazole–Pyrimidine Derivatives for Deep Bioimaging: A DFT Study. Molecules. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis: 4,4'-bis(2-benzoxazolyl)stilbene (OB-1) vs. Alternative Fluorescent Brighteners

Executive Summary: The High-Temperature Specialist

In the engineering of pharmaceutical packaging and medical devices, the visual purity of a polymer is not merely aesthetic—it is a proxy for cleanliness and quality. 4,4'-bis(2-benzoxazolyl)stilbene , commonly designated industrially as Optical Brightener OB-1 (CAS: 1533-45-5), stands as the industry standard for high-temperature engineering plastics (PET, PA, PC).

Unlike its thiophene-based competitors (e.g., OB), OB-1 utilizes a stilbene core to achieve exceptional thermal stability (>350°C). However, this stability comes at the cost of solubility. This guide benchmarks OB-1 against its primary alternatives—OB and KSN —providing data-driven protocols to select the correct fluorophore for your specific matrix, particularly when migration and leaching are critical quality attributes (CQAs) in drug delivery systems.

Mechanistic Foundation

To benchmark performance, one must understand the photophysics. OB-1 functions via a radiative decay mechanism. It absorbs UV radiation (350–370 nm) and emits blue fluorescence (430–450 nm), masking the natural yellowing of polymer degradation.

The Isomerization Vulnerability

A critical, often overlooked aspect of OB-1 is its trans-cis photoisomerization. The highly fluorescent trans form can convert to the non-fluorescent cis form under prolonged UV exposure, leading to a loss of whitening efficiency over time.

Visualization: Photophysical Pathway

The following diagram illustrates the excitation, emission, and competing non-radiative decay pathways (Isomerization) that dictate OB-1's efficiency.

Figure 1: Jablonski diagram showing the radiative decay (fluorescence) vs. the photoisomerization degradation pathway of OB-1.

Benchmarking Data: OB-1 vs. Competitors

The following data consolidates thermal, physical, and spectral properties. Note the distinct trade-off between Melting Point (Thermal Stability) and Solubility .

Table 1: Comparative Technical Specifications

Feature	OB-1 (The Standard)	OB (The Soluble)	KSN (The Premium)
CAS Number	1533-45-5	7128-64-5	5242-49-9
Chemical Class	Bis-benzoxazolyl stilbene	Thiophenediyl benzoxazole	Bis-benzoxazolyl stilbene (Modified)
Melting Point	357–360°C	196–203°C	270–300°C
Solubility	Very Low (Insoluble in water/most solvents)	High (Soluble in organic solvents)	Moderate
Fluorescence	Blue-Green (Can "green" at high dose)	Blue-White (Neutral)	Reddish-Blue (Brightest)
Primary Matrix	PET, Nylon, Polycarbonate (High Temp)	PVC, Polystyrene, Inks, Coatings	PC, Polyester (High End)
FDA Status	21 CFR 178.3297 (Specific limits)	21 CFR 178.3297	Subject to specific migration limits

Critical Analysis

• Thermal Resistance: OB-1 is the only viable choice for PET fiber spinning or Polycarbonate injection molding where temperatures exceed 280°C. OB will volatilize or degrade, causing "plate-out" (blooming) on the mold.

• The "Greening" Limit: OB-1 has a tendency to form excimers (excited state dimers) at high concentrations. This shifts emission to longer wavelengths (green), which appears dirty to the human eye. OB and KSN are more forgiving in this regard.[1]

Experimental Protocols for Validation

As a scientist, you cannot rely on datasheets alone. Use these self-validating protocols to verify performance in your specific application.

Protocol A: Thermal Stability Stress Test (TGA)

Purpose: To determine if the brightener will survive your polymer processing conditions (e.g., extrusion).

• Preparation: Mix 5mg of pure brightener (OB-1, OB, or KSN) with 5g of neat polymer resin (cryo-milled powder).

• Instrument: Thermogravimetric Analyzer (TGA).

• Method:

  • Ramp: 10°C/min from 50°C to 600°C.

  • Atmosphere: Nitrogen (inert) and Air (oxidative) in separate runs.

• Endpoint: Record the T5% (temperature at 5% weight loss).

  • Pass Criteria: T5% must be > (Processing Temp + 20°C).

  • Expected Result: OB-1 T5% ≈ 360°C; OB T5% ≈ 210°C.

Protocol B: Migration and Leaching Assay (Medical Relevance)

Purpose: To ensure the brightener does not leach from packaging into the drug product (a critical regulatory requirement).

• Sample Fabrication: Injection mold plaques (2mm thick) of the polymer containing 0.05% w/w brightener.

• Simulants: Prepare FDA food/drug simulants:

  • Simulant A: 10% Ethanol (Aqueous drugs).

  • Simulant B: 95% Ethanol (Lipophilic drugs).

  • Simulant C: Miglyol 812 (Fatty transport).

• Incubation: Submerge plaques in simulants at 40°C for 10 days (accelerated aging).

• Quantification:

  • Remove plaque. Analyze the simulant using HPLC-FLD (Fluorescence Detector).

  • Excitation: 370 nm | Emission: 435 nm.

  • Limit: Detectable migration indicates failure for high-risk medical devices.

  • Insight: OB-1 often shows lower migration in semi-crystalline polymers (PET) due to entrapment in the crystal lattice, whereas OB migrates more freely in amorphous PVC.

Strategic Selection Guide

When should you choose OB-1 over the alternatives? Use this logic flow to make the decision based on material constraints.

Figure 2: Decision matrix for selecting the optimal fluorescent brightener based on processing temperature and polymer flexibility.

References

• PubChem. (n.d.). 4,4'-Bis(2-benzoxazolyl)stilbene (Compound Summary).[2][3][4][5][6] National Center for Biotechnology Information. [Link]

• Likhtenstein, G. (2012). Stilbenes: Applications in Chemistry, Life Sciences and Materials Science. Wiley-VCH.

• FDA. (2023). Code of Federal Regulations Title 21, Sec 178.3297 Colorants for Polymers. U.S. Food and Drug Administration. [Link][2]

• MPI System. (2022). Comparative Thermal Stability of Optical Brighteners in Engineering Plastics. Materials Performance Institute. (General reference for TGA protocols in polymer additives).

Sources

• 1. nbinno.com [nbinno.com]
• 2. Optical brightener OB-1 | 1533-45-5 [chemicalbook.com]
• 3. unisunchem.com [unisunchem.com]
• 4. Photophysical and electrochemical investigations of the fluorescent probe, 4,4'-bis(2-benzoxazolyl)stilbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4,4'-Bis(2-benzoxazolyl)stilbene|CAS 1533-45-5 [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

quantitative analysis of fluorescence enhancement upon DNA binding

An In-Depth Technical Guide to the Quantitative Analysis of Fluorescence Enhancement Upon DNA Binding

For researchers, scientists, and drug development professionals, the interaction between small molecules and DNA is a cornerstone of numerous applications, from genetic analysis to therapeutic intervention. Fluorescent molecules that exhibit enhanced emission upon binding to DNA are invaluable tools for visualizing and quantifying these interactions. This guide provides a comprehensive comparison of commonly used DNA-binding fluorescent dyes and details the experimental protocols required for their rigorous quantitative analysis.

The Phenomenon of Fluorescence Enhancement

The remarkable increase in fluorescence intensity observed when certain dyes bind to DNA is not a magical property but a result of distinct photophysical processes. When a fluorescent molecule, or fluorophore, is in a free state in solution, it is often subject to various non-radiative decay pathways that quench its fluorescence. These pathways include rotational and vibrational motions that dissipate the absorbed energy as heat rather than light.

Upon binding to the structured environment of the DNA double helix, these non-radiative decay pathways are restricted.[1] This rigidification of the fluorophore's structure minimizes energy loss through molecular motion, leading to a significant increase in the fluorescence quantum yield—the ratio of emitted photons to absorbed photons.[2][3][4] The specific binding mode, whether intercalation between base pairs or binding within the minor groove, dictates the extent of this enhancement and other photophysical properties of the dye-DNA complex.[1][5][6]

Comparative Analysis of Common DNA-Binding Dyes

The choice of a fluorescent DNA-binding dye is critical and depends on the specific application, required sensitivity, and instrumentation available. Below is a comparison of some of the most widely used dyes, categorized by their primary binding mechanism.

Intercalating Dyes

Intercalators insert themselves between the base pairs of the DNA double helix. This mode of binding typically leads to a significant increase in fluorescence and can cause structural changes to the DNA, such as unwinding and lengthening of the helix.[7][8][9]

Dye	Excitation Max (nm)	Emission Max (nm)	Fluorescence Enhancement (upon binding dsDNA)	Key Characteristics
Ethidium Bromide (EtBr)	~300 (UV), 518	605	~20-fold[10]	Well-established, inexpensive, potential mutagen.[10] Primarily used for gel electrophoresis.[10]
Propidium Iodide (PI)	538	617	Significant enhancement[11]	Membrane-impermeant, used to identify dead cells.[11] Binds to both DNA and RNA.[11]
SYBR Green I	~497	~520	>1000-fold[7][12]	High sensitivity, preferentially binds to dsDNA.[12][13][14] Widely used in qPCR.[13]
EvaGreen®	~497	~520	High enhancement[13]	Less PCR inhibition than SYBR Green I, stable.[13][15] Suitable for HRM analysis.[16][17]
PicoGreen®	~480	~520	>1000-fold[12][18]	Highly selective for dsDNA over ssDNA and RNA, high sensitivity for DNA quantification.[12][14][18]
YOYO-1 / TOTO-1	491 / 514	509 / 533	1000 to 3000-fold[13]	High affinity, excellent for staining fixed or dead cells.[13]

Minor Groove Binders

Minor groove binders fit into the minor groove of the DNA, typically in A-T rich regions. This binding mode generally causes less distortion to the DNA structure compared to intercalation.[6]

Dye	Excitation Max (nm)	Emission Max (nm)	Fluorescence Enhancement (upon binding dsDNA)	Key Characteristics
DAPI	~358	~461	~20-fold[19][20]	Binds to A-T rich regions, cell-permeable.[11][20] Used for staining nuclei in fixed and living cells.[11]
Hoechst Stains (33258, 33342)	~360	~460	~30-fold[10]	Binds to A-T rich regions, cell-permeable with lower cytotoxicity than DAPI.[10]
SYTOX Orange	547	570	>500-fold	Cell-impermeant, high affinity for nucleic acids, used for staining dead cells.[20]

Experimental Protocols for Quantitative Analysis

A critical aspect of characterizing DNA-binding dyes is the quantitative determination of their binding affinity. This is typically achieved through fluorescence titration experiments.

Experimental Workflow: Fluorescence Titration

The following diagram illustrates the general workflow for a fluorescence titration experiment to determine the binding affinity of a fluorescent dye to DNA.

Caption: Workflow for determining DNA binding affinity using fluorescence titration.

Step-by-Step Methodology for Fluorescence Titration

• Preparation of Reagents:

  • Prepare a concentrated stock solution of the fluorescent dye in a suitable solvent (e.g., DMSO or water).

  • Prepare a concentrated stock solution of double-stranded DNA (e.g., calf thymus DNA) in the binding buffer. Determine the DNA concentration accurately using UV absorbance at 260 nm.

  • The binding buffer should be chosen to maintain a stable pH and ionic strength (e.g., 10 mM Tris-HCl, 100 mM NaCl, pH 7.4).

• Fluorescence Measurements:

  • Set the excitation and emission wavelengths on the spectrofluorometer appropriate for the dye being tested.

  • To a cuvette, add the binding buffer and a fixed amount of the dye to achieve a starting concentration that gives a measurable but not saturating fluorescence signal.

  • Record the initial fluorescence of the free dye.

  • Add small, precise aliquots of the DNA stock solution to the cuvette.

  • After each addition, mix the solution gently and allow it to equilibrate for a few minutes before recording the fluorescence intensity.

  • Continue adding DNA until the fluorescence signal no longer increases, indicating that all the dye is bound.

• Data Analysis and Determination of Binding Constant (Kd):

  • Correct the fluorescence data for dilution by multiplying the measured fluorescence by a dilution factor (V_total / V_initial).

  • Plot the corrected fluorescence intensity versus the total DNA concentration.

  • The binding data can be analyzed using various models. A common method is the Scatchard analysis, although non-linear regression fitting to a binding isotherm is now more common and generally more reliable.[19][21]

The relationship between the observed fluorescence change and the concentration of the titrant (DNA) can be described by equations that model the binding equilibrium. For a simple 1:1 binding model, the dissociation constant (Kd) can be determined by fitting the data to the appropriate equation.[22][23]

Calculation of Quantum Yield Enhancement

The fluorescence quantum yield (Φ) is a measure of the efficiency of the fluorescence process. The enhancement in quantum yield upon DNA binding is a key parameter for comparing different dyes. The relative quantum yield of a sample can be calculated using a reference compound with a known quantum yield.[2][3]

The equation for calculating the relative quantum yield is:

Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample^2 / n_ref^2)

Where:

• Φ is the quantum yield.

• I is the integrated fluorescence intensity.

• A is the absorbance at the excitation wavelength.

• n is the refractive index of the solvent.

• The subscripts "sample" and "ref" refer to the sample and the reference, respectively.[2][24]

To determine the quantum yield enhancement, the quantum yield of the dye is measured in the absence (Φ_free) and presence of a saturating concentration of DNA (Φ_bound). The enhancement is then calculated as Φ_bound / Φ_free.

Signaling Pathways and Logical Relationships

The process of fluorescence enhancement upon DNA binding can be visualized as a signaling pathway where the binding event triggers a change in the photophysical properties of the dye.

Caption: Mechanism of fluorescence enhancement upon DNA binding.

Conclusion

The is a powerful tool in molecular biology, diagnostics, and drug discovery. By understanding the principles of fluorescence, the characteristics of different DNA-binding dyes, and the methodologies for quantitative analysis, researchers can make informed decisions to select the optimal dye and experimental approach for their specific needs. The protocols and comparative data presented in this guide provide a solid foundation for the accurate and reliable quantification of DNA and the characterization of DNA-ligand interactions.

References

• FluorTools. (n.d.). Calculate fluorescence quantum yield. Retrieved from [Link]

• Gundry, C. N., et al. (2015). Comparison of different DNA binding fluorescent dyes for applications of high-resolution melting analysis. PubMed, 30(1), 1-10. Retrieved from [Link]

• Physics Forums. (2010, May 21). Calculating Quantum Yields for Fluorescent Dyes. Retrieved from [Link]

• Agilent. (n.d.). DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Retrieved from [Link]

• Ma, L., et al. (2013). Simple and Accurate Quantification of Quantum Yield at the Single-Molecule/Particle Level. Analytical Chemistry, 85(5), 2979-2985. Retrieved from [Link]

• ResearchGate. (2017, March 9). How to calculate quantum yield from fluorescence emission data?. Retrieved from [Link]

• Lo, Y. S., et al. (2007). Quantitative Determination of DNA–Ligand Binding Using Fluorescence Spectroscopy. Journal of Chemical Education, 84(3), 499. Retrieved from [Link]

• ResearchGate. (2015). Comparison of different DNA binding fluorescent dyes for applications of high-resolution melting analysis | Request PDF. Retrieved from [Link]

• Isacsson, J., et al. (2004). Groove-binding unsymmetrical cyanine dyes for staining of DNA: syntheses and characterization of the DNA-binding. Nucleic Acids Research, 32(19), 5587-5597. Retrieved from [Link]

• Yoshikawa, K., et al. (1992). Opposite effect between intercalator and minor groove binding drug on the higher order structure of DNA as is visualized by fluorescence microscopy. Biochemical and Biophysical Research Communications, 188(3), 1274-1279. Retrieved from [Link]

• Wolff, J., et al. (2020). Intercalative DNA binding governs fluorescence enhancement of SYBR Gold. bioRxiv. Retrieved from [Link]

• JoVE. (2023, February 10). High Sensitivity Measurement of Transcription Factor-DNA Binding Affinities by Competitive Titration Using Fluorescence Microscopy. Retrieved from [Link]

• Lohman, T. M., & Bujalowski, W. (2017). SSB–DNA Binding Monitored by Fluorescence Intensity and Anisotropy. Methods in Molecular Biology, 1654, 1-28. Retrieved from [Link]

• Taylor, B. J., et al. (2015). A quantitative fluorescence‐based steady‐state assay of DNA polymerase. FEBS Open Bio, 5, 591-599. Retrieved from [Link]

• Blaheta, R. A., et al. (2021). DNA Dyes—Highly Sensitive Reporters of Cell Quantification: Comparison with Other Cell Quantification Methods. Molecules, 26(18), 5515. Retrieved from [Link]

• DeNovix. (2020, October 9). Tips and Tricks | Fluorescence Quantification. Retrieved from [Link]

• Foggi, P., et al. (2013). An investigation of the photophysical properties of minor groove bound and intercalated DAPI through quantum-mechanical and spectroscopic tools. Physical Chemistry Chemical Physics, 15(28), 11756-11765. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Fluorescence Spectroscopy: A Useful Method to Explore the Interactions of Small Molecule Ligands with DNA Structures. Retrieved from [Link]

• ResearchGate. (2000). A Simple, High-Resolution Method for Establishing DNA Binding Affinity and Sequence Selectivity | Request PDF. Retrieved from [Link]

• ResearchGate. (2016, April 17). Is there a protocol for fluorescence titration for DNA-ligand interaction for determination of binding constants?. Retrieved from [Link]

• ResearchGate. (2012). Binding of cationic dyes to DNA: Distinguishing intercalation and groove binding mechanisms using simple experimental and numerical models | Request PDF. Retrieved from [Link]

• ChemCollective. (n.d.). Virtual Labs. Retrieved from [Link]

• Boger, D. L., & Fink, B. E. (2000). A Simple, High-Resolution Method for Establishing DNA Binding Affinity and Sequence Selectivity. Journal of the American Chemical Society, 122(27), 6382-6394. Retrieved from [Link]

• ResearchGate. (2007). Quantitative Determination of DNA–Ligand Binding Using Fluorescence Spectroscopy | Request PDF. Retrieved from [Link]

• Shivalingam, A., et al. (2015). The interactions between a small molecule and G-quadruplexes are visualized by fluorescence lifetime imaging microscopy. Nature Communications, 6, 8178. Retrieved from [Link]

• Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell, 28(21), 2747-2753. Retrieved from [Link]

• Squires, A. H., & Mojarad, N. (2018). Probing DNA-protein interactions using single-molecule diffusivity contrast. Biophysical Journal, 114(10), 2337-2347. Retrieved from [Link]

• Murade, C. U., et al. (2016). Mechanisms of small molecule–DNA interactions probed by single-molecule force spectroscopy. Nucleic Acids Research, 44(8), 3485-3494. Retrieved from [Link]

• Murade, C. U., et al. (2016). Mechanisms of small molecule–DNA interactions probed by single-molecule force spectroscopy. Nucleic Acids Research, 44(8), 3485-3494. Retrieved from [Link]

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Benchmarking Two-Photon Absorption in Stilbene Derivatives: A Technical Comparison Guide

Executive Summary: The Stilbene Scaffold in Nonlinear Optics

Stilbene derivatives represent a foundational class of chromophores for nonlinear optics (NLO), particularly in two-photon absorption (2PA) applications ranging from bioimaging to optical limiting.[1] While the parent molecule, trans-stilbene, exhibits negligible 2PA activity in the visible range due to its high excitation energy and selection rules, its derivatives are highly tunable.

This guide objectively compares the 2PA cross-sections (

) of three distinct structural classes of stilbenes: Unsubstituted , Asymmetric Donor-Acceptor (D- -A) , and Symmetric Donor-Donor (D- -D) .[1] We analyze how symmetry breaking and intramolecular charge transfer (ICT) dictate performance, providing a validated experimental framework for characterization.[1]

Mechanistic Foundation: Engineering the Cross-Section

To rationally select a stilbene derivative, one must understand the electronic causality governing

. The two-photon absorption cross-section is not merely an intrinsic constant; it is a function of the transition dipole moments and the detuning energy between the ground, intermediate, and final states.

The Symmetry Rule[2][3]

• Centrosymmetric Molecules (e.g., trans-stilbene, D-

  -D): 1PA and 2PA transitions are mutually exclusive.[1] 1PA allows transitions, while 2PA allows transitions.[1] This often means the 2PA maximum is significantly blue-shifted relative to twice the 1PA maximum.

• Non-Centrosymmetric Molecules (e.g., D-

  -A): Symmetry breaking relaxes these selection rules.[1] The same excited state can be accessed via both 1PA and 2PA, though the transition probabilities differ.

The Charge Transfer (CT) Enhancement

The magnitude of

scales with the change in quadrupole moment (for D- -D) or dipole moment (for D- -A) upon excitation.

• D-

  -A (Push-Pull): Creates a large ground-state dipole and significant upon excitation.[1]

• D-

  -D (Quadrupolar): Facilitates massive charge redistribution from the ends to the center (or vice versa), creating large transition dipole moments between the lowest excited state ( ) and higher excited states ( ), which act as intermediate resonances.[1]

Figure 1: Logical flow of structure-property relationships in stilbene derivatives.[2] D-groups enhance electron density, while symmetry dictates the allowed transitions.[1]

Comparative Performance Analysis

The following data aggregates experimental values from femtosecond Z-scan and TPEF measurements. Note that values are solvent-dependent due to solvatochromic effects, particularly in D-

-A systems.[1]

Table 1: 2PA Cross-Sections of Key Stilbene Classes[1]

Derivative Class	Representative Molecule	Structure Type	(nm)	(GM)	Key Feature
Parent	trans-Stilbene	Neutral	500-600	< 10	Negligible 2PA in visible range; useful only as a UV reference [1].[1]
Push-Pull	4-Dimethylamino-4'-nitrostilbene (DANS)	D- -A	800-900	160 - 240	Strong solvatochromism; peaks align with 1PA due to relaxed symmetry [2].[1]
Symmetric	4,4'-Bis(dimethylamino)stilbene	D- -D	700-800	400 - 650	Quadrupolar enhancement; 2PA peak is blue-shifted relative to 2x 1PA max [3].[1]
Extended	1,4-Bis(styryl)benzene derivatives	D- -D- -D	750-850	> 1000	Extended conjugation length significantly amplifies via intermediate state resonance [4].[1]

Note: 1 GM (Goeppert-Mayer) =

cm s photon .

Analysis of Performance

• DANS (D-

  -A): While DANS offers a respectable , its utility is often limited by its fluorescence quantum yield, which drops in polar solvents.[1] It is ideal for NLO switching but less optimal for bioimaging compared to symmetric analogs.[1]

• Bis-amino Stilbenes (D-

  -D): These exhibit a superior balance of high and fluorescence quantum yield. The symmetric charge transfer results in a "dark" one-photon state that is strongly allowed in two-photon excitation, often leading to values 2-3x higher than their asymmetric counterparts.[1]

Experimental Methodologies

Accurate determination of

is notoriously difficult due to pulse width and beam profile uncertainties. We recommend Open-Aperture Z-Scan for absolute cross-section measurements and Two-Photon Excited Fluorescence (TPEF) for relative action cross-sections in biological probes.

Decision Matrix: Z-Scan vs. TPEF

• Use Z-Scan when: You need the absolute

  of a non-fluorescent sample or need to separate 2PA from other nonlinear effects (like saturable absorption).

• Use TPEF when: The sample is highly fluorescent (

  ), concentration is low (< M), or you are benchmarking against a known standard (e.g., Rhodamine B).[1]

Protocol 1: Open-Aperture Z-Scan (Absolute Measurement)

This method measures the total nonlinear absorption.[1]

Prerequisites:

• Femtosecond laser source (e.g., Ti:Sapphire, ~100 fs, 80 MHz or 1 kHz).[1] Crucial: Use lower repetition rates (1 kHz) or a chopper to eliminate thermal lensing effects, which mimic nonlinear absorption [5].

• High-quality quartz cuvette (1 mm or 2 mm path length).[1]

Workflow:

• Beam Characterization: Measure the beam waist (

  ) precisely using the knife-edge method. Errors in propagate as the 4th power in calculations.

• Sample Prep: Dissolve stilbene derivative to ~10 mM. Filter to remove scattering aggregates.[1]

• The Scan: Translate the sample along the propagation direction (

  ) through the focal point.

• Data Acquisition: Measure Transmittance (

  ) vs. Position ( ).

  • Signal: A dip in transmittance at the focal point (

    ) indicates 2PA.

• Fitting: Fit the normalized transmittance curve to the standard equation:

  • : Nonlinear absorption coefficient.[3][4]
  • : Peak on-axis intensity.[1]
  • : Effective path length.[1]

Figure 2: Open-Aperture Z-Scan configuration. The chopper is critical for stilbene derivatives to prevent thermal artifacts.

Protocol 2: Two-Photon Excited Fluorescence (Relative Measurement)

This method compares the fluorescence signal of your sample to a reference with a known

.

Workflow:

• Reference Selection: Choose a reference dye (e.g., Fluorescein or Rhodamine B) with an emission spectrum overlapping your stilbene derivative.[1]

• Concentration Matching: Adjust concentrations so the optical density (OD) is identical at the excitation wavelength (optional but good practice) or simply ensure both are optically thin (OD < 0.1).[1]

• Measurement: Record the integrated fluorescence intensity (

  ) for both sample ( ) and reference ( ) under identical excitation power ( ) and wavelength.

• Calculation:

  • : Quantum yield (must be measured independently).[1]
  • : Concentration.[1][5]
  • : Refractive index of solvent.

Expert Insight: For stilbenes, verify that the quadratic dependence (

) holds. If the slope is < 2, you likely have one-photon absorption (hot bands) or saturation effects.[1]

References

• S. Polyutov et al. "Two-photon absorption spectroscopy of trans-stilbene, cis-stilbene, and phenanthrene: Theory and experiment."[1] Journal of Chemical Physics, 2017.[1] Link[1]

• T. C. Lin et al. "Two-photon solvatochromism of 4-Dimethylamino-4'-nitrostilbene (DANS)."[1] Journal of Physical Chemistry A, 2005.[1] Link[1]

• M. Albota et al. "Design of Organic Molecules with Large Two-Photon Absorption Cross Sections." Science, 1998.[1] Link[1]

• J. E. Ehrlich et al. "Two-photon absorption and broadband optical limiting with bis-donor stilbenes."[1] Optics Letters, 1997.[1] Link

• M. Sheik-Bahae et al. "Sensitive measurement of optical nonlinearities using a single beam." IEEE Journal of Quantum Electronics, 1990.[1] Link

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• 5. A Sensitive Technique for Two-Photon Absorption Measurements: Towards Higher Resolution Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Benzoxazole Probes for In Vivo Imaging: A Biocompatibility and Performance Comparison Guide

Executive Summary: The Benzoxazole Paradox

In the realm of in vivo optical imaging, benzoxazole derivatives present a distinct paradox. They offer superior photophysical properties—specifically large Stokes shifts driven by Excited-State Intramolecular Proton Transfer (ESIPT)—which drastically reduce tissue autofluorescence and self-quenching. However, their planar, aromatic structure often leads to high lipophilicity and DNA intercalation, raising significant biocompatibility concerns.

This guide provides a rigorous framework for assessing benzoxazole probes, distinguishing their utility as inert imaging agents from their frequent pharmacological role as cytotoxic anticancer drugs.

Comparative Analysis: Benzoxazoles vs. The Standard

To justify the switch to a benzoxazole scaffold, one must weigh the optical benefits against biological constraints. The following tables benchmark benzoxazole probes (specifically ESIPT-based derivatives like HBO and K114) against industry standards: Cyanines (Cy5/Cy7) and BODIPY.

Table 1: Optical Performance & Stability

Feature	Benzoxazole (ESIPT)	Cyanine Dyes (Cy5/Cy7)	BODIPY Derivatives
Stokes Shift	High (>150 nm)	Low (<30 nm)	Low (<30 nm)
Photostability	Excellent (Resists bleaching)	Moderate (Prone to oxidation)	High
Self-Quenching	Minimal (Large shift prevents re-absorption)	High (Aggregates quench signal)	Moderate
Tissue Autofluorescence	Low (Emission often separated from excitation)	High (Overlap possible)	High
Quantum Yield (Aq)	Moderate (sensitive to water)	High	High

Table 2: Biocompatibility & Pharmacokinetics

Feature	Benzoxazole (ESIPT)	Cyanine Dyes (Cy5/Cy7)	BODIPY Derivatives
Solubility (LogP)	High Lipophilicity (Risk of aggregation)	Hydrophilic (Sulfonated versions)	Lipophilic (needs modification)
Cytotoxicity Risk	High (Potential DNA intercalation/metabolic interference)	Low (Generally inert)	Moderate
Clearance Route	Hepatic (Biliary) Fecal	Renal (Urine)	Hepatic
BBB Permeability	High (e.g., K114 crosses easily)	Low (Requires vectors)	Moderate

Mechanistic Insight: Why Benzoxazoles Work (ESIPT)

The primary advantage of benzoxazole probes is the ESIPT mechanism. Unlike rigid fluorophores, benzoxazoles undergo a structural tautomerization upon photoexcitation.

The Scientist's Take: This cycle allows the molecule to absorb light as an Enol and emit as a Keto species. The energy difference between these states creates the massive Stokes shift, allowing you to excite in the UV/Blue region and collect emission in the Green/Red region, completely bypassing the excitation light scatter that plagues in vivo microscopy.

Figure 1: The ESIPT photocycle. The structural rearrangement prevents self-reabsorption, crucial for deep tissue imaging.

Biocompatibility Assessment Framework

Because many benzoxazole derivatives are inherently cytotoxic (often used as VEGFR-2 inhibitors), you must rigorously validate that your imaging probe is not also a chemotherapy agent.

Phase 1: In Vitro Cytotoxicity (The "Inertness" Check)

Objective: Determine the IC50. For an imaging probe, the IC50 must be at least 100x higher than the imaging concentration.

Protocol: Modified MTT Assay for Hydrophobic Probes

• Preparation: Dissolve Benzoxazole probe in DMSO (Stock 10 mM).

• Seeding: Seed HepG2 (liver model) and HUVEC (vascular model) cells at

  cells/well in 96-well plates.

• Dosing: Dilute stock into media. Critical Step: Ensure final DMSO concentration is < 1%. Test range: 0.1 µM to 100 µM.

• Incubation: Incubate for 24h and 48h.

• Readout: Add MTT reagent, incubate 4h, dissolve formazan in DMSO, read Abs at 570 nm.

• Validation Criteria: Cell viability must remain >90% at the intended imaging concentration (typically 1–5 µM).

Phase 2: Hemocompatibility & Protein Binding

Benzoxazoles are prone to binding Serum Albumin (BSA/HSA), which can quench fluorescence or alter biodistribution.

Protocol: BSA Titration

• Prepare 5 µM probe solution in PBS.

• Titrate BSA (0 to 50 µM).

• Monitor Fluorescence Emission.[1][2]

  • Result A (Enhancement): Probe enters hydrophobic pocket (common for benzoxazoles). Good for vascular imaging, bad for extravasation.

  • Result B (Quenching): Probe is deactivated by protein binding. Stop development.

Phase 3: In Vivo Toxicity & Clearance (Zebrafish & Murine Models)

Objective: Assess systemic toxicity and clearance pathways.

Figure 2: The Go/No-Go decision tree for validating benzoxazole probes.

Case Study: K114 (Amyloid Imaging)

Context: K114 is a benzoxazole derivative ((trans,trans)-1-bromo-2,5-bis(4-hydroxystyryl)benzene) used to image amyloid plaques in Alzheimer’s models.[3]

• Challenge: Most amyloid dyes (Thioflavin T) cannot cross the Blood-Brain Barrier (BBB).

• Benzoxazole Solution: K114 utilizes the lipophilic benzoxazole backbone to penetrate the BBB.

• Biocompatibility Outcome:

  • In Vitro:[4][5][6] Shows specific binding to amyloid fibrils (EC50 ~20-30 nM).

  • Toxicity:[7][8] Low acute toxicity observed in transgenic mice at imaging doses.

  • Clearance: Rapid washout from non-plaque tissue, providing high contrast.

• Key Lesson: Lipophilicity, usually a liability for toxicity, was leveraged here for BBB transport.

References

• Crystal, A. S., et al. (2003). "A comparison of amyloid fibrillogenesis using the novel fluorescent compound K114." Journal of Neurochemistry, 86(6), 1359-1368. Link

• LeVine, H. (2005). "Mechanism of Aβ(1-40) fibril-induced fluorescence of (trans-trans)-1-bromo-2,5-bis(4-hydroxystyryl)benzene (K114)." Biochemistry, 44(48), 15937-15943. Link

• Padalkar, V. S., & Sekar, N. (2016). "Excited-State Intramolecular Proton Transfer (ESIPT) Inspired Solid State Emitters." Journal of Fluorescence, 26, 1-14. Link

• Sakamoto, T., et al. (2015). "Development of photostabilized asymmetrical cyanine dyes for in vivo photoacoustic imaging of tumors." Journal of Biomedical Optics, 20(9), 096006. Link

• Ibrahim, T. S., et al. (2022). "New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers."[8][9] Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 397-410.[8] Link

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